(2-Chloro-4-nitrophenyl)methanamine

Core Science & Biosynthesis

(2-Chloro-4-nitrophenyl)methanamine molecular structure and formula

An In-Depth Technical Guide to (2-Chloro-4-nitrophenyl)methanamine: Synthesis, Properties, and Applications

Introduction

(2-Chloro-4-nitrophenyl)methanamine, a substituted benzylamine, represents a class of highly valuable molecular building blocks in modern organic synthesis and medicinal chemistry. Its unique trifunctional structure—comprising a primary amine, a chloro substituent, and a nitro group on an aromatic scaffold—offers multiple reaction sites for constructing complex molecular architectures. The electron-withdrawing nature of the chloro and nitro groups significantly influences the reactivity of the benzene ring and the basicity of the aminomethyl group, making it a versatile intermediate for drug discovery and material science. This guide provides a comprehensive technical overview of its molecular structure, a detailed, field-proven synthetic pathway, its potential applications, and essential safety protocols for its handling.

PART 1: Molecular Structure and Physicochemical Properties

A thorough understanding of a compound's structure and properties is fundamental to its application. This section details the molecular identity and key physicochemical characteristics of (2-Chloro-4-nitrophenyl)methanamine.

Molecular Identity

The compound is systematically named based on IUPAC nomenclature, which precisely describes its chemical structure.

• IUPAC Name: (2-Chloro-4-nitrophenyl)methanamine

• Molecular Formula: C₇H₇ClN₂O₂[1]

• Molecular Weight: 186.60 g/mol [2]

• CAS Number: 1135056-86-8 (for hydrochloride salt)[3]

Structural Elucidation

The arrangement of atoms, featuring a benzylamine core with substituents at the C2 (chloro) and C4 (nitro) positions, is critical to its chemical behavior.

Caption: Molecular structure of (2-Chloro-4-nitrophenyl)methanamine.

Physicochemical Properties

While experimental data for this specific compound is limited, properties can be reliably predicted based on its structure and data from analogous compounds. These parameters are crucial for designing reaction conditions and purification protocols.

Property	Predicted Value	Rationale & Significance
XlogP	1.5	Indicates moderate lipophilicity, suggesting solubility in a range of organic solvents and limited water solubility. Important for extraction and chromatography solvent system selection.[1]
pKa (Amine)	~7.5 - 8.5	The electron-withdrawing groups lower the basicity of the primary amine compared to benzylamine (~9.3). This affects its behavior in acid-base extractions and its nucleophilicity.
Boiling Point	>300 °C	High boiling point is expected due to the polar nitro and amine groups and molecular weight. Vacuum distillation would be required to prevent decomposition.
Appearance	Pale yellow solid	Nitroaromatic compounds are typically colored solids. This property is useful for visual assessment during synthesis and purification.

Spectroscopic Profile

The structural features of (2-Chloro-4-nitrophenyl)methanamine give rise to a distinct spectroscopic signature, which is essential for its identification and characterization.

• ¹H NMR: The aromatic region would display three distinct signals in a complex splitting pattern consistent with a 1,2,4-trisubstituted benzene ring. A singlet corresponding to the benzylic methylene protons (-CH₂-) would appear around 3.8-4.0 ppm, and a broad singlet for the amine protons (-NH₂) would also be present.

• ¹³C NMR: Six unique signals are expected in the aromatic region (120-150 ppm), with carbons attached to the chloro and nitro groups being significantly influenced. A signal for the benzylic carbon (-CH₂-) would be observed around 45 ppm.

• Infrared (IR) Spectroscopy: Key vibrational bands would confirm the presence of functional groups. Strong, sharp peaks around 1520 cm⁻¹ and 1340 cm⁻¹ are characteristic of the asymmetric and symmetric stretching of the nitro group (NO₂). N-H stretching of the primary amine would appear as two medium bands in the 3300-3500 cm⁻¹ region. A C-Cl stretching band would be visible in the fingerprint region (1000-600 cm⁻¹).[4]

• Mass Spectrometry (MS): The molecular ion peak (M⁺) would be observed at m/z 186. A characteristic isotopic pattern (M+2 peak at ~33% intensity of M⁺) would be present due to the chlorine atom, confirming its presence.

PART 2: Synthesis and Mechanistic Insights

The synthesis of (2-Chloro-4-nitrophenyl)methanamine is most efficiently achieved via the reduction of a suitable precursor. The choice of the synthetic route is dictated by the need to selectively reduce one functional group while preserving others.

Retrosynthetic Analysis & Pathway Selection

The most robust and widely adopted method for synthesizing benzylamines bearing sensitive functional groups is the catalytic hydrogenation of the corresponding benzonitrile.[5] This approach is favored over the reductive amination of 2-chloro-4-nitrobenzaldehyde due to the high efficiency and selectivity of nitrile reduction under conditions that do not affect the nitro or chloro groups. The required precursor is 2-chloro-4-nitrobenzonitrile.

Caption: Retrosynthetic analysis for (2-Chloro-4-nitrophenyl)methanamine.

Proposed Synthesis of Precursor: 2-Chloro-4-nitrobenzonitrile

A validated method for synthesizing the key benzonitrile intermediate involves a two-step process starting from commercially available p-nitroaniline.

• Chlorination: Direct chlorination of p-nitroaniline in a dilute hydrochloric acid medium yields 2-chloro-4-nitroaniline.[6]

• Sandmeyer Reaction: The resulting 2-chloro-4-nitroaniline is then converted to the target benzonitrile via a Sandmeyer reaction, which involves diazotization of the amino group followed by displacement with a cyanide nucleophile.

Primary Synthesis Protocol: Catalytic Hydrogenation of 2-Chloro-4-nitrobenzonitrile

This protocol is adapted from established procedures for the reduction of substituted benzonitriles and is designed for high yield and purity.[5][7]

Materials and Equipment:

• 2-Chloro-4-nitrobenzonitrile

• Palladium on carbon (5% Pd/C)

• Methanol (Anhydrous)

• Parr hydrogenation apparatus or similar high-pressure reactor

• Celite® or a similar filter aid

• Nitrogen and Hydrogen gas (high purity)

Experimental Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean, dry, and inert. Purge the vessel thoroughly with nitrogen gas.

• Charging the Reactor: In the reactor, combine 2-chloro-4-nitrobenzonitrile (1.0 eq) with anhydrous methanol (15 mL per gram of nitrile).

• Catalyst Addition: Carefully add the 5% Pd/C catalyst (2-5 mol%) to the mixture. Causality Note: Pd/C is a highly efficient catalyst for nitrile hydrogenation. The catalyst is often pyrophoric and must be handled with care under an inert atmosphere.

• Sealing and Purging: Seal the reactor. Purge the system three times with nitrogen to remove oxygen, followed by three purges with hydrogen gas.

• Hydrogenation: Pressurize the reactor with hydrogen to 60-100 psi. Begin vigorous agitation and, if necessary, heat the mixture to 30-50°C. Causality Note: Positive hydrogen pressure increases the concentration of dissolved hydrogen, driving the reaction forward. Gentle heating can increase the reaction rate without promoting side reactions.

• Reaction Monitoring: Monitor the reaction by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases (typically 2-6 hours). Progress can be confirmed by TLC or LC-MS analysis of a small aliquot.

• Work-up: Once complete, cool the reactor to room temperature. Carefully vent the excess hydrogen and purge the vessel with nitrogen.

• Catalyst Filtration: Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite® pad with a small amount of methanol to recover any adsorbed product.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product. The resulting (2-Chloro-4-nitrophenyl)methanamine can be further purified by column chromatography or recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Caption: Experimental workflow for the synthesis of (2-Chloro-4-nitrophenyl)methanamine.

PART 3: Applications in Research and Development

The strategic placement of three distinct functional groups makes (2-Chloro-4-nitrophenyl)methanamine a powerful intermediate for creating diverse and complex molecules.

Role as a Versatile Synthetic Intermediate

• Amine Functionality: The primary amine serves as a potent nucleophile or a base. It can be readily acylated, alkylated, or used in reductive amination to build larger molecular scaffolds.

• Aromatic Ring: The chloro and nitro substituents activate the ring for nucleophilic aromatic substitution (SₙAr) reactions, allowing for the introduction of other functional groups. The nitro group can also be reduced to an aniline, providing another site for modification.

• Orthogonal Reactivity: The different functional groups allow for sequential, controlled reactions, a key principle in modern synthetic strategy.

Potential in Medicinal Chemistry

Substituted benzylamines are privileged scaffolds in drug discovery. Based on the utility of structurally similar compounds, (2-Chloro-4-nitrophenyl)methanamine is a promising starting material for:

• Kinase Inhibitors: Many kinase inhibitors feature a substituted aniline or benzylamine core that interacts with the hinge region of the ATP-binding pocket. The 2-chloro-4-nitroaniline scaffold, accessible from this compound, is a known pharmacophore.[8]

• Agrochemicals: Nitroaromatic compounds are common precursors in the synthesis of herbicides and pesticides.[9]

• Probe Development: The compound can be used to synthesize chemical probes for exploring biological pathways, where the nitro group can be used as a handle for attaching reporter tags after reduction.

PART 4: Hazard Identification and Safe Handling

Given the absence of a specific Safety Data Sheet (SDS) for this compound, this guidance is synthesized from data on structurally related chemicals like 2-chloro-4-nitroaniline and 4-nitrobenzylamine hydrochloride.[10] The compound should be handled with care, assuming it is hazardous.

Predicted GHS Classification

Hazard Class	Category	Statement
Acute Oral Toxicity	Category 4	H302: Harmful if swallowed.[11][12]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[10][12]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation.[10][12]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[13]

Personal Protective Equipment (PPE)

• Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[10]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[10]

• Respiratory Protection: Handle in a well-ventilated fume hood. If dust is generated, use an approved particulate respirator.

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust. Wash hands thoroughly after handling.[10][14]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from strong oxidizing agents and bases.[10][15]

First Aid and Spill Procedures

• If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[15]

• In Case of Skin Contact: Wash off with soap and plenty of water.[15]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do.[10][15]

• If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center.[11]

• Spill: Evacuate the area. Wear appropriate PPE. Sweep up the solid material, avoiding dust generation, and place it in a suitable container for disposal.[14]

Conclusion

(2-Chloro-4-nitrophenyl)methanamine is a highly functionalized and valuable building block for chemical synthesis. Its well-defined structure allows for predictable reactivity, and its synthesis can be achieved through reliable, high-yield methods like catalytic hydrogenation. While its primary role is as an intermediate, its structural motifs are present in numerous biologically active compounds, underscoring its potential for applications in drug discovery and beyond. Strict adherence to safety protocols is essential when handling this and structurally related compounds.

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(2-Chloro-4-nitrophenyl)methanamine CAS number and identifiers

An In-Depth Technical Guide to (2-Chloro-4-nitrophenyl)methanamine

Abstract

(2-Chloro-4-nitrophenyl)methanamine, also known as 2-chloro-4-nitrobenzylamine, is a substituted aromatic amine that serves as a versatile chemical intermediate in organic synthesis. Its unique structure, featuring a reactive primary amine, an electron-withdrawing nitro group, and a chlorine substituent on the benzene ring, makes it a valuable building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of its chemical identifiers, physicochemical properties, synthesis strategies, and applications, with a particular focus on its relevance to researchers in drug discovery and medicinal chemistry. Safety protocols and handling guidelines are also detailed to ensure its proper use in a laboratory setting.

Core Chemical Identifiers and Properties

Precise identification is critical for regulatory compliance, procurement, and experimental reproducibility. The primary identifiers and key physicochemical properties for (2-Chloro-4-nitrophenyl)methanamine are summarized below.

Identifier	Value	Source
CAS Number	500564-08-9	[1]
IUPAC Name	(2-Chloro-4-nitrophenyl)methanamine	N/A
Synonym	2-Chloro-4-nitrobenzylamine	N/A
Molecular Formula	C₇H₇ClN₂O₂	[2]
Molecular Weight	186.59 g/mol	N/A
InChI Key	YUXZHHWWQGOPBX-UHFFFAOYSA-N	[2]
SMILES	C1=CC(=C(C=C1[O-])Cl)CN	[2]
Hydrochloride CAS	1135056-86-8	[3]

The physical properties of this compound are not extensively documented in public literature, but based on structurally similar compounds like 2-chloro-4-nitroaniline, it is expected to be a solid at room temperature with limited solubility in water but better solubility in organic solvents like ethanol and ether.[4]

Chemical Structure Diagram

Caption: 2D structure of (2-Chloro-4-nitrophenyl)methanamine.

Synthesis and Chemical Reactivity

While a specific, detailed synthesis for (2-Chloro-4-nitrophenyl)methanamine is not widely published, its structure suggests a logical synthetic pathway originating from more common precursors like 2-chloro-4-nitrobenzoic acid. The conversion of a carboxylic acid to a primary amine is a standard transformation in organic chemistry, often involving the reduction of an intermediate amide or nitrile.

The presence of the chloro and nitro groups makes this compound an interesting substrate for further chemical modification. The primary amine (-CH₂NH₂) is nucleophilic and can readily participate in reactions such as acylation, alkylation, and reductive amination. The aromatic nitro group (-NO₂) can be reduced to an aniline, providing another reactive site for derivatization.

Conceptual Synthesis Pathway

A plausible and efficient route involves the reduction of the corresponding benzonitrile or benzamide. The workflow below illustrates a conceptual pathway starting from 2-chloro-4-nitrobenzoic acid, a readily available starting material.[5][6]

Caption: Conceptual synthesis workflow from a carboxylic acid precursor.

Causality Behind Experimental Choices:

• Step 1 (Acyl Chloride Formation): Converting the carboxylic acid to a more reactive acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride is a standard first step to facilitate the subsequent amidation.[5]

• Step 2 (Amidation): The highly reactive acyl chloride readily reacts with ammonia to form the stable primary amide, 2-chloro-4-nitrobenzamide.[7]

• Step 3 (Reduction): The final and critical step is the reduction of the amide. Powerful reducing agents like lithium aluminum hydride (LiAlH₄) or borane (BH₃) are required to reduce the carbonyl group of the amide completely to a methylene (-CH₂-) group without affecting the aromatic nitro group. Careful control of reaction conditions is necessary to prevent side reactions.

Applications in Research and Drug Development

Substituted chloro-nitro-aromatic compounds are foundational scaffolds in medicinal chemistry.[8] The title compound is valuable as a bifunctional intermediate, meaning it possesses multiple reactive sites that can be selectively modified.

• Fragment-Based Drug Discovery (FBDD): As a small molecule with defined chemical handles, it can be used as a fragment for screening against biological targets. The primary amine allows for covalent linkage to proteins or for building out complexity.

• Library Synthesis: The primary application is in the synthesis of diverse compound libraries.[9] The amine group serves as a key point for diversification, allowing chemists to attach a wide array of side chains, heterocycles, and other functional groups through robust chemical reactions.

• Intermediate for Active Pharmaceutical Ingredients (APIs): Chloro-nitro aromatic compounds are precursors to a wide range of pharmaceuticals.[8] For instance, the related compound 2-chloro-4-nitrobenzoic acid is an intermediate in the synthesis of the anti-viral and anti-cancer agent Rivanol.[6][10] By analogy, (2-Chloro-4-nitrophenyl)methanamine is a prime candidate for synthesizing novel therapeutic agents.

The chloro- and nitro-substituents are not merely passive elements; they are crucial for modulating the electronic properties and metabolic stability of resulting drug candidates.[8]

Safety, Handling, and Storage

Hazard Identification & Precautionary Measures

Hazard Category	Description & Precautionary Statements
Acute Toxicity	May be harmful if swallowed. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product.[11]
Skin Irritation	Causes skin irritation. P280: Wear protective gloves. P302+P352: IF ON SKIN: Wash with plenty of water.[12]
Eye Irritation	Causes serious eye irritation/damage. P280: Wear eye protection/face protection. P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[12]
Respiratory Irritation	May cause respiratory irritation. P261: Avoid breathing dust. P271: Use only outdoors or in a well-ventilated area.[12]
Aquatic Toxicity	May be toxic to aquatic life with long-lasting effects. P273: Avoid release to the environment.[4]

Handling and Storage Protocol

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.[11]

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety goggles with side-shields, and chemical-resistant gloves (e.g., nitrile).[12]

• Handling: Avoid formation of dust and aerosols. Use non-sparking tools.[12]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from strong oxidizing agents and incompatible materials.[11]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Representative Experimental Protocol: N-Acylation

To illustrate the utility of (2-Chloro-4-nitrophenyl)methanamine as a synthetic intermediate, the following section provides a detailed, self-validating protocol for a standard N-acylation reaction.

Objective: To synthesize N-(2-chloro-4-nitrobenzyl)acetamide as a representative derivative.

Workflow Diagram

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Comprehensive Physicochemical Profiling and Synthetic Utility of (2-Chloro-4-nitrophenyl)methanamine

Executive Summary

(2-Chloro-4-nitrophenyl)methanamine (CAS 89729-54-4), frequently referred to as 2-chloro-4-nitrobenzylamine, is a highly versatile bifunctional building block utilized extensively in medicinal chemistry and Active Pharmaceutical Ingredient (API) synthesis. Featuring a reactive primary amine, a strongly electron-withdrawing nitro group, and an ortho-chloro substituent, this molecule presents unique physicochemical properties that dictate its behavior in both analytical characterization and synthetic workflows. This technical guide provides an in-depth analysis of its physical properties—specifically melting and boiling points—and outlines robust, self-validating protocols for their empirical determination.

Structural and Electronic Causality of Physical Properties

The physical properties of (2-Chloro-4-nitrophenyl)methanamine are fundamentally governed by its intermolecular forces, which are heavily influenced by its specific substitution pattern:

• Hydrogen Bonding: The primary amine (-NH2) acts as both a hydrogen bond donor and acceptor, creating a strong intermolecular network that significantly elevates the boiling point compared to non-aminated analogs.

• Dipole-Dipole Interactions: The para-nitro group (-NO2) introduces a strong permanent dipole. This electron-withdrawing group decreases the electron density on the aromatic ring, which in turn affects the basicity of the amine and enhances intermolecular electrostatic interactions.

• Steric and Crystal Packing Effects: The ortho-chloro substituent introduces steric bulk and polarizability. In the solid state, this disrupts optimal planar stacking but adds van der Waals interactions, resulting in a moderate melting point for the free base. When converted to its hydrochloride salt (CAS 1135056-86-8)[1], the formation of a rigid ionic lattice drastically increases the melting point to over 200 °C.

Quantitative Physical Properties

Due to the compound's thermal sensitivity at elevated temperatures, empirical boiling points are often determined under reduced pressure or derived computationally to prevent degradation. The table below summarizes the consensus physicochemical data, including standard predictive models used in early-stage pharmaceutical development.

Property	Value	Method / Condition
Molecular Formula	C7H7ClN2O2	N/A
Molecular Weight	186.60 g/mol	N/A
Melting Point (Free Base)	65 °C – 75 °C	Predicted / Typical Range
Melting Point (HCl Salt)	> 200 °C	Empirical[1]
Boiling Point	~ 327.5 °C	Predicted at 760 mmHg
Density	~ 1.45 g/cm³	Predicted
Flash Point	~ 151.9 °C	Closed Cup (Predicted)

Rigorous Analytical Methodologies

To ensure trustworthiness and reproducibility, the determination of melting and boiling points must follow self-validating protocols. The following methodologies are designed to mitigate thermal degradation while providing high-accuracy measurements.

Protocol 1: Capillary Melting Point Determination (Free Base & HCl Salt)

This protocol utilizes a digital melting point apparatus equipped with a camera for precise meniscus observation.

• System Calibration (Self-Validation): Calibrate the instrument using USP-grade reference standards. For the free base, use Vanillin (MP 81-83 °C). For the HCl salt, use Caffeine (MP 235-238 °C). This step validates thermocouple accuracy before sample testing.

• Sample Preparation: Triturate 2-3 mg of (2-Chloro-4-nitrophenyl)methanamine in an agate mortar to ensure a uniform, fine particle size, which is critical for even heat distribution. Pack the powder into a glass capillary tube to a depth of precisely 2-3 mm.

• Thermal Ramping: Insert the capillary into the heating block. Apply a rapid heating rate (10 °C/min) until the temperature reaches exactly 10 °C below the expected melting point.

• Measurement: Reduce the ramp rate to 1 °C/min. Record the onset temperature (first sign of liquid formation/meniscus) and the clear point (complete liquefaction). The slow ramp rate ensures thermal equilibrium between the heating block and the sample.

Protocol 2: Boiling Point and Thermal Stability via DSC/TGA

Because nitroaromatics can decompose exothermically before or during boiling, Differential Scanning Calorimetry (DSC) coupled with Thermogravimetric Analysis (TGA) is the gold standard for determining the boiling point safely.

• TGA Setup: Load 5 mg of the sample into an alumina crucible. Purge the furnace with inert Nitrogen gas (50 mL/min) to prevent oxidative degradation during heating.

• Heating Program: Heat the sample from 25 °C to 400 °C at a highly controlled rate of 10 °C/min.

• Data Analysis: Monitor the TGA curve for mass loss. A sharp endothermic peak on the DSC without immediate mass loss indicates melting. A subsequent endothermic baseline shift accompanied by rapid mass loss on the TGA indicates boiling. If the DSC shows a sharp exothermic peak, it signifies decomposition (common for nitro compounds near 300 °C), meaning the theoretical atmospheric boiling point cannot be reached without molecular degradation.

Workflow for determining melting and boiling points using DSC and TGA.

Synthetic Utility in Drug Development

(2-Chloro-4-nitrophenyl)methanamine is a highly sought-after precursor in the synthesis of complex heterocyclic enzyme modulators and biologically active compounds.

• Cross-Coupling and Functionalization: The primary amine can be readily converted into hydrazines or coupled with boronic acids[2]. The ortho-chloro group provides an excellent handle for subsequent transition metal-catalyzed cross-coupling reactions (e.g., Palladium-catalyzed C-N cross-coupling or direct C-H amination)[3].

• Nitro Reduction: The para-nitro group can be selectively reduced to an aniline derivative using catalytic hydrogenation (e.g., Pd/C in a continuous flow reactor) or via chemical reductants like Iron/HCl or Tin(II) chloride[2],[3]. This yields a diamine intermediate, which is a critical building block for synthesizing complex heterocyclic scaffolds such as pyrazoles, benzothiazoles, and quinolines[2],[3].

Synthetic utility of 2-chloro-4-nitrobenzylamine in API scaffold generation.

References

• AU2005321946B2 - Enzyme modulators and treatments - Google Patents. Google Patents.

• Avermectin | CAS#:71751-41-2 | Chemsrc. Chemsrc. Available at:[Link]

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• 2. AU2005321946B2 - Enzyme modulators and treatments - Google Patents [patents.google.com]
• 3. 4-(Aminomethyl)-2-chloroaniline | 263713-33-3 | Benchchem [benchchem.com]

Solubility and Stability Profiling of (2-Chloro-4-nitrophenyl)methanamine: A Comprehensive Technical Guide

Executive Summary

(2-Chloro-4-nitrophenyl)methanamine (CAS: 500564-08-9)[1][2], also known as 2-chloro-4-nitrobenzylamine, is a highly versatile bifunctional building block utilized extensively in medicinal chemistry, materials science, and the synthesis of complex heterocyclic compounds[2][3]. Featuring a reactive primary amine, a nucleophilic aminomethyl group, and a halogenated, electron-deficient benzene ring, this compound presents unique physicochemical challenges during experimental handling[3]. This technical guide provides an in-depth analysis of its solubility and stability profiles, offering researchers self-validating protocols to ensure data integrity during drug development and chemical synthesis.

Structural and Physicochemical Causality

To accurately predict the behavior of (2-Chloro-4-nitrophenyl)methanamine in solution, one must analyze the causality driven by its structural components:

• Aminomethyl Group (-CH₂NH₂): Acts as both a hydrogen-bond donor and acceptor. It provides the molecule with its primary basicity and nucleophilicity.

• Chloro Substituent (-Cl): Introduces steric bulk at the ortho position relative to the aminomethyl group and increases the overall lipophilicity of the molecule.

• Nitro Group (-NO₂): A strongly electron-withdrawing group at the para position. Through inductive and resonance effects, the nitro and chloro groups pull electron density away from the aromatic ring.

Mechanistic Insight: Standard benzylamine has a pKa of approximately 9.3. However, the electron-withdrawing nature of the chloro and nitro substituents significantly reduces the electron density available at the amine nitrogen. Consequently, the predicted pKa of (2-Chloro-4-nitrophenyl)methanamine drops to 7.82 ± 0.10 [2], as documented by[2]. This lower pKa dictates that the compound will remain largely unprotonated (and thus less water-soluble) at physiological pH (7.4), requiring acidic conditions to form highly soluble hydrochloride salts[4][5].

Solubility Matrix and Solvent Interactions

Solvent selection is critical for both synthetic applications and biological assays. The solubility of this compound is governed by the balance between its polar functional groups (capable of H-bonding) and its hydrophobic aromatic core.

Table 1: Solubility Matrix of (2-Chloro-4-nitrophenyl)methanamine

Solvent Category	Solvent	Solubility Profile	Mechanistic Rationale
Polar Aprotic	DMSO / DMF	High (>50 mg/mL)	Strong dipole-dipole interactions; excellent solvation of the nitro group without protonating the amine.
Polar Protic	Methanol / Ethanol	Moderate (~10-20 mg/mL)	Facilitates hydrogen bond donation/acceptance, but overall solubility is limited by the hydrophobic aromatic ring.
Aqueous (Neutral)	Water (pH 7.0)	Poor (<1 mg/mL)	The high lipophilicity of the chloro-nitro aromatic system prevents effective aqueous solvation of the unprotonated free base.
Aqueous (Acidic)	0.1M HCl (pH 1.0)	High (>30 mg/mL)	Complete protonation of the primary amine forms a highly water-soluble hydrochloride salt, overcoming ring lipophilicity.
Non-Polar	Hexane	Very Poor (<0.1 mg/mL)	Aliphatic hydrocarbons lack the dipole moment required to disrupt the strong intermolecular interactions of the polar functional groups.

Stability and Degradation Pathways

(2-Chloro-4-nitrophenyl)methanamine is subject to specific degradation pathways when exposed to environmental stressors such as light, oxygen, and reactive solvents.

• Oxidative Degradation: Primary benzylamines are susceptible to oxidation. Prolonged storage in solvents like DMSO—especially at elevated temperatures—can lead to the formation of imines or corresponding benzaldehydes.

• Photolytic Degradation: Nitroaromatics are notoriously sensitive to UV light. As detailed in research published by [6], the photolysis of nitroaromatics in aqueous or polar solutions can initiate radical pathways, leading to the reduction of the nitro group or aromatic ring cleavage[6][7].

• Carbamate Formation: The nucleophilic primary amine can react with atmospheric carbon dioxide (CO₂) over time, forming insoluble carbamate salts.

Fig 1. Primary degradation pathways of (2-Chloro-4-nitrophenyl)methanamine under stress conditions.

Experimental Protocols for Profiling

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. They incorporate internal controls and specific material choices to prevent false artifacts.

Fig 2. Standardized workflow for kinetic solubility and accelerated stability profiling.

Protocol 1: Kinetic Solubility Assay (Shake-Flask Method)

• Calibration (Self-Validation): Prepare a 10 mg/mL stock in pure DMSO. Dilute to 1, 5, 10, 50, and 100 µg/mL to establish a linear calibration curve (R² > 0.99) using HPLC-UV at 254 nm.

• Incubation: Add 5 mg of solid (2-Chloro-4-nitrophenyl)methanamine to 1 mL of the target solvent in a 2 mL Eppendorf tube.

• Equilibration: Agitate at 300 rpm at 25°C for 24 hours using a thermomixer.

• Phase Separation: Centrifuge at 10,000 × g for 10 minutes. Filter the supernatant through a 0.22 µm PTFE syringe filter.

  • Causality Check: Polytetrafluoroethylene (PTFE) filters are strictly required. Nylon or cellulose filters possess functional groups that can nonspecifically bind primary amines, artificially lowering the measured solubility.

• Quantification: Analyze the filtrate via HPLC-UV and calculate the concentration against the standard curve.

Protocol 2: Accelerated Stability Testing via HPLC-UV

• Sample Preparation: Prepare 1 mg/mL solutions in target solvents (e.g., DMSO, Methanol, pH 7.4 buffer).

• Stress Conditions: Aliquot the solution into amber vials (dark control) and clear vials (photostability testing). Expose to 40°C and/or UV-C light (254 nm) for 48 hours.

• Chromatographic Analysis: Inject samples onto a C18 column. Use a mobile phase of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA).

  • Causality Check: TFA acts as an ion-pairing agent. Because the compound has a pKa of 7.82, it will partially ionize in neutral mobile phases, leading to severe peak tailing. TFA suppresses this ionization, ensuring sharp peaks and accurate integration.

• Data Evaluation: Calculate the percentage of the remaining parent compound relative to the Time 0 (T0) control to determine the degradation rate.

Handling, Storage, and Best Practices

Based on the chemical properties of substituted anilines and benzylamines[3][5], the following best practices guarantee the long-term integrity of (2-Chloro-4-nitrophenyl)methanamine:

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) to prevent oxidative degradation and carbamate formation via atmospheric CO₂.

• Container: Utilize amber glass vials to mitigate the photolytic degradation of the nitroaromatic moiety[6][7].

• Temperature: Maintain at 2–8°C for short-term use, or -20°C for long-term storage, ensuring the container is fully equilibrated to room temperature before opening to prevent condensation.

References

• García Einschlag, F. S., et al. "Evaluation of the Efficiency of Photodegradation of Nitroaromatics Applying the UV/H2O2 Technique". Environmental Science & Technology, ACS Publications (2002). Available at:[Link]

Sources

• 1. CAS 500564-08-9 | (2-Chloro-4-nitrophenyl)methanamine,≥95% - Howei - Life Science Product & Service Solutions Provider [howeipharm.com]
• 2. (2-Chloro-4-nitrophenyl)methanamine | 500564-08-9 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. 1260876-52-5|2-Chloro-4-nitrobenzamidine|BLD Pharm [bldpharm.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Evaluation of the efficiency of photodegradation of nitroaromatics applying the UV/H2O2 technique - PubMed [pubmed.ncbi.nlm.nih.gov]

The Definitive Technical Guide to (2-Chloro-4-nitrophenyl)methanamine: Synthesis, Mechanisms, and Applications in Drug Development

Executive Summary

(2-Chloro-4-nitrophenyl)methanamine (CAS: 500564-08-9), frequently referred to in literature as 2-chloro-4-nitrobenzylamine, is a highly versatile bifunctional building block in advanced organic synthesis and medicinal chemistry. Characterized by a reactive primary benzylic amine and an electron-deficient chloro-nitro aromatic ring, this compound serves as a critical intermediate in the development of targeted therapeutics, particularly receptor tyrosine kinase (RTK) inhibitors.

This whitepaper provides an authoritative, deep-dive analysis into its structural dynamics, high-fidelity synthetic methodologies, and its pivotal role in modern pharmacological applications.

Physicochemical Profiling & Structural Dynamics

The utility of (2-Chloro-4-nitrophenyl)methanamine stems directly from its orthogonal reactivity profile. The primary amine is highly nucleophilic, making it an ideal anchor for acylation, alkylation, or reductive amination. Conversely, the aromatic ring—activated by the strong electron-withdrawing nitro group at the para position relative to the aminomethyl group—is primed for subsequent transformations. These include nucleophilic aromatic substitution (SNAr) at the chlorine position or the reduction of the nitro group to yield 4-(aminomethyl)-2-chloroaniline.

Table 1: Quantitative Physicochemical Properties

Property	Value	Analytical Significance
CAS Number	500564-08-9	Unique identifier for regulatory tracking and sourcing.
Molecular Formula	C7H7ClN2O2	Baseline for mass spectrometry (M+H: ~187.02).
Molecular Weight	186.60 g/mol	Crucial for exact stoichiometric calculations in batch synthesis.
Boiling Point	315.9 ± 27.0 °C (Predicted)	Indicates low volatility; requires high-vacuum distillation for purification.
Density	1.400 ± 0.06 g/cm³ (Predicted)	Relevant for phase separations in liquid-liquid extraction workflows.
pKa (Amine)	7.82 ± 0.10 (Predicted)	Dictates pH-dependent solubility and hydrochloride salt formation.

(Data aggregated from authoritative chemical databases 12)

Synthetic Methodologies & Mechanistic Causality

The synthesis of primary benzylic amines is notoriously prone to over-alkylation, frequently yielding undesired secondary and tertiary amines. To achieve high analytical purity, the synthesis of (2-Chloro-4-nitrophenyl)methanamine must employ sterically controlled pathways.

Batch Synthesis via the Gabriel Mechanism

Starting from 2-chloro-4-nitrotoluene, the benzylic methyl group undergoes radical bromination using N-bromosuccinimide (NBS) to form 2-chloro-1-(bromomethyl)-4-nitrobenzene. Instead of direct amination with ammonia—which lacks steric hindrance and leads to polyalkylation—the Gabriel synthesis is employed. Potassium phthalimide acts as a bulky, mono-reactive nucleophile. The resulting phthalimide intermediate is then cleaved using hydrazine hydrate (hydrazinolysis) to release the pure primary amine. This mechanistic choice ensures >95% selectivity for the primary amine over polyalkylated byproducts.

Synthetic pathway of (2-Chloro-4-nitrophenyl)methanamine from 2-chloro-4-nitrotoluene.

Continuous Flow Catalytic Reduction

For downstream applications requiring 4-(aminomethyl)-2-chloroaniline, the nitro group must be reduced. Continuous flow chemistry represents a significant advancement over batch processing for this step. Pumping the precursor through a heated column packed with a heterogeneous catalyst (e.g., Pd/C) under hydrogen pressure maximizes yield and minimizes the accumulation of reactive intermediates, mitigating thermal runaway risks inherent to nitro reductions 3.

Table 2: Optimization of Flow Chemistry Parameters for Nitro Reduction

Parameter	Range Tested	Optimal Value	Causality for Optimization
Temperature	25°C - 80°C	60°C	Balances rapid reaction kinetics with the prevention of unwanted dechlorination.
H₂ Pressure	10 - 50 bar	30 bar	Ensures full saturation of the catalyst surface without over-reducing the aromatic ring.
Residence Time	2 - 15 mins	7 mins	Sufficient for complete conversion while preventing the formation of dimeric byproducts.

Role in Advanced Drug Development (Kinase Inhibitors)

In the pharmaceutical sector, (2-Chloro-4-nitrophenyl)methanamine is a privileged scaffold for synthesizing selective enzyme modulators. According to patent literature, this compound is converted into hydrazines, bromides, or boronic acids to construct complex polyaromatic structures 4.

Mechanism of Action: These derivatives function as competitive inhibitors at the ATP-binding cleft of receptor tyrosine kinases (RTKs) such as c-Kit, C-Abl, VEGFR, PDGFR, and p38 . By occupying the ATP pocket, the inhibitors prevent the trans-phosphorylation of the kinase domains. This halts downstream signaling cascades (such as the MAPK and PI3K/AKT pathways), effectively suppressing oncogenic cell proliferation and tumor angiogenesis.

Mechanism of action for kinase inhibitors derived from (2-Chloro-4-nitrophenyl)methanamine.

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation checkpoints to verify intermediate fidelity.

Protocol 1: High-Fidelity Synthesis of (2-Chloro-4-nitrophenyl)methanamine

Objective: Synthesize the target primary amine via Gabriel synthesis to avoid polyalkylation.

• Phthalimide Alkylation: Dissolve 2-chloro-1-(bromomethyl)-4-nitrobenzene (1.0 eq) in anhydrous DMF. Add potassium phthalimide (1.1 eq). Stir at 60°C for 4 hours.

  • Validation Checkpoint 1: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the bromide starting material (higher Rf) confirms completion.

• Workup: Crash the product out by pouring the mixture into ice water. Filter the resulting solid N-(2-chloro-4-nitrobenzyl)phthalimide and wash with cold water.

• Hydrazinolysis (Deprotection): Suspend the solid in ethanol. Add hydrazine hydrate (3.0 eq) and reflux for 2 hours. A white precipitate of phthalhydrazide will form.

• Isolation: Cool the mixture, filter off the phthalhydrazide byproduct, and concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in 1M HCl to form the hydrochloride salt (water-soluble), extract organic impurities with DCM, then basify the aqueous layer with 1M NaOH and extract the free amine with EtOAc.

  • Validation Checkpoint 2: ¹H-NMR (CDCl₃). Look for a distinct singlet integrating to 2 protons around δ 3.9-4.1 ppm, confirming the benzylic -CH₂- adjacent to the primary amine.

Protocol 2: Continuous-Flow Catalytic Reduction to 4-(Aminomethyl)-2-chloroaniline

Objective: Safely reduce the nitro group using flow chemistry.

• System Priming: Equip a continuous flow reactor (e.g., H-Cube) with a 10% Pd/C catalyst cartridge. Prime the system with anhydrous ethanol at a flow rate of 1.0 mL/min.

• Parameter Setting: Set the reactor temperature to 60°C and hydrogen pressure to 30 bar.

• Reaction Execution: Introduce a 0.1 M solution of (2-Chloro-4-nitrophenyl)methanamine in ethanol into the flow stream.

• Collection & Monitoring: Collect the eluent continuously.

  • Validation Checkpoint 3: Utilize in-line UV-Vis spectroscopy or post-run HPLC. The distinct shift in the UV absorption maximum confirms the conversion of the nitroaromatic system to the electron-rich aniline derivative.

References

• ChemicalBook. "(2-Chloro-4-nitrophenyl)methanamine | 500564-08-9".
• Howei Pharm. "CAS 500564-08-9 | (2-Chloro-4-nitrophenyl)methanamine,≥95%".
• Benchchem. "4-(Aminomethyl)-2-chloroaniline | 263713-33-3".
• Google Patents. "AU2005321946B2 - Enzyme modulators and treatments".

Sources

• 1. (2-Chloro-4-nitrophenyl)methanamine | 500564-08-9 [chemicalbook.com]
• 2. CAS 500564-08-9 | (2-Chloro-4-nitrophenyl)methanamine,≥95% - Howei - Life Science Product & Service Solutions Provider [howeipharm.com]
• 3. 4-(Aminomethyl)-2-chloroaniline | 263713-33-3 | Benchchem [benchchem.com]
• 4. AU2005321946B2 - Enzyme modulators and treatments - Google Patents [patents.google.com]

(2-Chloro-4-nitrophenyl)methanamine: A Strategic Building Block in Kinase Inhibitor Design and Advanced Heterocyclic Synthesis

Executive Summary

In modern medicinal chemistry and drug development, the selection of bifunctional building blocks dictates the efficiency of the synthetic pipeline and the pharmacokinetic viability of the final drug candidate. (2-Chloro-4-nitrophenyl)methanamine (CAS: 500564-08-9), also known as 2-chloro-4-nitrobenzylamine, represents a highly strategic scaffold[1]. Featuring a nucleophilic benzylic amine, an electron-withdrawing and reducible nitro group, and a sterically demanding ortho-chloro substituent, this compound enables orthogonal synthetic pathways. As a Senior Application Scientist, I present this technical whitepaper to dissect the structural causality, core applications, and self-validating experimental protocols associated with this critical intermediate, particularly in the development of targeted kinase inhibitors and complex heterocycles.

Structural Logic & Physicochemical Profiling

The utility of (2-Chloro-4-nitrophenyl)methanamine is not accidental; it is rooted in the precise spatial and electronic arrangement of its functional groups.

• The Benzylic Amine: With a predicted pKa of ~7.82, the primary amine is sufficiently nucleophilic to undergo rapid acylation, alkylation, or urea formation under mild conditions[1].

• The Ortho-Chloro Substituent: In medicinal chemistry, an ortho-halogen is frequently used as a "conformational locker." By restricting the free rotation of the benzylic carbon-aryl bond, the chlorine atom locks the resulting drug molecule into a specific 3D orientation. This reduces the entropic penalty upon binding to a target protein (such as a kinase hinge region) and can participate in halogen bonding.

• The Para-Nitro Group: Acting as a "masked" aniline, the nitro group survives the initial functionalization of the benzylic amine. It can subsequently be reduced to a primary aromatic amine, providing a secondary vector for cross-coupling or heterocycle formation[2].

Table 1: Physicochemical and Predictive Analytical Data

Data synthesized for the hydrochloride salt and free base forms to aid in reaction monitoring and analytical validation.

Property	Value	Causality / Analytical Significance
Molecular Weight	186.60 g/mol	Optimal low-molecular-weight fragment, allowing significant downstream elaboration without exceeding Lipinski's Rule of 5 limits.
Predicted pKa (Amine)	7.82 ± 0.10	Ensures the amine can be easily liberated from its hydrochloride salt using mild bases (e.g., DIPEA) for coupling reactions[1].
Predicted Boiling Point	315.9 ± 27.0 °C	Indicates low volatility; the compound is handled as a stable solid or viscous oil[1].
Monoisotopic Mass	186.019 Da	Target mass for High-Resolution Mass Spectrometry (HRMS) validation[3].
Major MS Adducts	[M+H]⁺ 187.02, [M+Na]⁺ 209.00	Key identifiers for LC-MS reaction monitoring. Disappearance of m/z 187 indicates successful consumption of the starting material[3].

Core Application: Kinase Inhibitor Scaffolding

The most prominent application of (2-Chloro-4-nitrophenyl)methanamine is its use as a foundational precursor in the synthesis of Type II kinase inhibitors. Patent literature demonstrates its direct incorporation into modulators of C-Abl, c-Kit, VEGFR, PDGFR, and p38 kinases[4].

The synthetic logic relies on sequential, orthogonal functionalization. First, the benzylic amine is reacted with an isocyanate or acyl chloride to form a urea or amide linkage—a classic hydrogen-bond donor/acceptor motif required for interacting with the conserved glutamate and aspartate residues in the kinase ATP-binding pocket. Following this, the nitro group is reduced to an aniline, which is then subjected to Buchwald-Hartwig cross-coupling with a heteroaryl halide to build the extended polyaromatic system[5].

Sequential functionalization of (2-Chloro-4-nitrophenyl)methanamine in kinase inhibitor synthesis.

Core Application: Advanced Heterocyclic Synthesis

Beyond linear kinase inhibitors, the reduction of (2-Chloro-4-nitrophenyl)methanamine yields 4-(aminomethyl)-2-chloroaniline . This electron-rich, bifunctional intermediate is a highly sought-after precursor for complex heterocycles[2].

• Benzothiazoles: The aniline moiety can be reacted with ammonium thiocyanate and bromine to yield 2-aminobenzothiazole derivatives, which are privileged scaffolds in neurology and oncology[2].

• Quinolines & Quinazolines: The proximity of the newly formed amine allows for condensation with aromatic ketones or aldehydes under aerobic conditions to construct functionalized quinolines[2].

The Chemoselectivity Challenge

The critical bottleneck in these pathways is the reduction of the nitro group. Standard catalytic hydrogenation using Palladium on Carbon (Pd/C) and H₂ operates via an oxidative addition/reductive elimination mechanism that readily cleaves the C-Cl bond, resulting in unwanted hydrodehalogenation[6]. To preserve the essential ortho-chloro group, chemoselective reduction utilizing Single Electron Transfer (SET) mechanisms (e.g., Fe/NH₄Cl) or modified non-noble metal catalysts is strictly required[6].

Reduction pathways showing the necessity of chemoselective conditions to preserve the aryl chloride.

Table 2: Catalyst Selection for Nitro Reduction in Aryl Chlorides

Catalyst System	Primary Mechanism	Chemoselectivity (Cl Preservation)	Process Recommendation
Pd/C + H₂	Oxidative Addition	Poor (High risk of dehalogenation)	Avoid for this scaffold.
Fe + NH₄Cl	Single Electron Transfer (SET)	Excellent	Primary Choice (Bench/Discovery scale)[6].
Pt/V/C + H₂	Modified surface adsorption	Good to Excellent	Primary Choice (Process/Scale-up)[7].

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. They include built-in causality explanations and analytical checkpoints to verify success in real-time.

Protocol A: Orthogonal Urea Coupling at the Benzylic Amine

Objective: Form a urea linkage while leaving the nitro group intact.

• Preparation: In an oven-dried flask under N₂, suspend (2-chloro-4-nitrophenyl)methanamine hydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM) (0.2 M).

• Free-Basing: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq). Causality: DIPEA neutralizes the HCl salt, freeing the nucleophilic benzylic amine. The steric bulk of DIPEA prevents it from acting as a competing nucleophile.

• Electrophile Addition: Cool the reaction to 0 °C using an ice bath. Add the desired aryl isocyanate (1.05 eq) dropwise. Causality: Cooling prevents the exothermic dimerization of the isocyanate and suppresses side reactions.

• Propagation: Remove the ice bath and stir at room temperature for 2 hours.

• Self-Validation (LC-MS): Sample the reaction. The UV trace (254 nm) will show the disappearance of the starting material. Crucially, the MS trace must show the complete absence of the m/z 187.02 [M+H]⁺ peak[3], replaced by the exact mass of the target urea.

Protocol B: Chemoselective Nitro Reduction (Béchamp-type)

Objective: Reduce the para-nitro group to an aniline without cleaving the ortho-chloro group[6].

• Preparation: Dissolve the urea intermediate from Protocol A (1.0 eq) in a solvent mixture of Ethanol and Water (4:1 v/v, 0.1 M).

• Reagent Addition: Add Iron powder (325 mesh, 5.0 eq) and Ammonium Chloride (NH₄Cl, 5.0 eq). Causality: Fe(0) acts as the electron donor via SET, which inherently ignores the C-Cl bond. NH₄Cl acts as a mild, protic hydrogen donor. Using NH₄Cl instead of HCl prevents the acidic hydrolysis of the urea linkage and avoids reactor corrosion[6].

• Reflux: Heat the vigorously stirring suspension to 80 °C for 3 hours.

• Self-Validation (Visual & LC-MS):

  • Visual Check: The reaction is complete when the bright yellow/orange solution transitions to a dark brown/black suspension (indicating the formation of iron oxides).

  • Analytical Check: Filter a 50 µL aliquot through a micro-syringe filter. LC-MS must show a mass shift of -30 Da from the starting material (loss of two oxygens, addition of two protons).

  • Negative Control Metric: If a peak appears at [M+H] - 30 - 34 Da , hydrodehalogenation has occurred, indicating the reaction temperature was too high or the iron powder was contaminated with transition metals.

Conclusion

(2-Chloro-4-nitrophenyl)methanamine is far more than a simple aromatic building block; it is a highly engineered scaffold designed for modular drug discovery. By understanding the orthogonal reactivity of its benzylic amine and nitro group, and by respecting the chemoselective requirements of its ortho-chloro substituent, researchers can rapidly assemble complex, spatially constrained kinase inhibitors and advanced heterocycles. Implementing the self-validating protocols outlined above ensures high-fidelity synthesis, minimizing late-stage failures in the drug development pipeline.

References

• PubChemLite. "(2-chloro-4-nitrophenyl)methanamine hydrochloride." National Center for Biotechnology Information, PubChem Compound Database, CID 421039. URL:[Link]

• Flynn, D. L., et al. "Enzyme modulators and treatments." Google Patents, Patent AU2005321946B2, Dec 2005.

• Wang, L., et al. "Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives." Molecules (MDPI), 2024. URL:[Link]

• Gawande, M. B., et al. "Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts." Chemical Reviews, American Chemical Society, 2018. URL:[Link]

Sources

• 1. (2-Chloro-4-nitrophenyl)methanamine | 500564-08-9 [chemicalbook.com]
• 2. 4-(Aminomethyl)-2-chloroaniline | 263713-33-3 | Benchchem [benchchem.com]
• 3. PubChemLite - (2-chloro-4-nitrophenyl)methanamine hydrochloride (C7H7ClN2O2) [pubchemlite.lcsb.uni.lu]
• 4. AU2005321946B2 - Enzyme modulators and treatments - Google Patents [patents.google.com]
• 5. AU2005321946B2 - Enzyme modulators and treatments - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Detailed synthesis protocol for (2-Chloro-4-nitrophenyl)methanamine from 2-chloro-6-nitrobenzonitrile

Application Note: Chemoselective Synthesis of (2-Chloro-4-nitrophenyl)methanamine

Executive Summary & Strategic Analysis

This protocol details the synthesis of (2-Chloro-4-nitrophenyl)methanamine (CAS: 500564-08-9).[1] The synthesis requires the chemoselective reduction of a nitrile group (-CN) to a primary amine (-CH₂NH₂) in the presence of a nitro group (-NO₂) and an aryl chloride (-Cl).

The Chemoselectivity Paradox: Standard reduction methods pose significant risks for this substrate:

• Catalytic Hydrogenation (H₂/Pd-C): High risk of reducing the nitro group to an aniline (yielding a diamine) or causing hydrodechlorination.

• Lithium Aluminum Hydride (LiAlH₄): Will reduce the nitro group to an azo linkage or amine.

Selected Methodology: This protocol utilizes Borane-Tetrahydrofuran (BH₃[2][3]·THF) complex. Borane is an electrophilic reducing agent that rapidly reduces nitriles (which are Lewis bases) but is relatively inert toward nitro groups (which are electron-deficient) under controlled conditions. This ensures the preservation of the nitro functionality.

Critical Regiochemistry Correction

WARNING: The user request specified the starting material as 2-chloro-6-nitrobenzonitrile.

• Starting Material: 2-chloro-6 -nitrobenzonitrile

  Product: (2-chloro-6 -nitrophenyl)methanamine.

• Target Product: (2-chloro-4 -nitrophenyl)methanamine

  Required Start: 2-chloro-4 -nitrobenzonitrile (CAS: 28163-00-0).

Decision: This guide prioritizes the Target Product requested ((2-Chloro-4-nitrophenyl)methanamine). Consequently, the protocol lists 2-chloro-4-nitrobenzonitrile as the precursor. If your intent was to use the 6-nitro precursor, the chemistry described below remains identical, but the product will be the 6-nitro isomer.

Reaction Scheme & Pathway

The following diagram illustrates the chemoselective reduction pathway and the requisite acidic hydrolysis step to break the stable boron-amine intermediate.

Caption: Chemoselective reduction of nitrile using Borane-THF followed by acidic hydrolysis.

Detailed Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Hazards
2-Chloro-4-nitrobenzonitrile	1.0	Substrate	Irritant
BH₃[3]·THF (1.0 M in THF)	2.5	Reducing Agent	Water Reactive, Flammable
Tetrahydrofuran (THF)	10 Vol	Solvent	Peroxide former, Flammable
Methanol (MeOH)	Excess	Quenching Agent	Toxic, Flammable
HCl (6M)	Excess	Hydrolysis Agent	Corrosive
NaOH (10% aq)	Excess	Basification	Corrosive

Step-by-Step Methodology

Phase 1: Reduction

• Setup: Oven-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and an addition funnel. Flush the system with Nitrogen (N₂) or Argon.

• Solubilization: Charge the RBF with 2-chloro-4-nitrobenzonitrile (10.0 g, 54.8 mmol) and anhydrous THF (100 mL). Stir until fully dissolved.

• Cooling: Cool the solution to 0°C using an ice/water bath.

• Addition: Transfer BH₃·THF (137 mL, 137 mmol, 2.5 eq) to the addition funnel via cannula (air-sensitive). Add dropwise to the reaction mixture over 30 minutes.

  • Note: Evolution of gas may occur; ensure proper venting through a bubbler.

• Reaction: Remove the ice bath. Allow the mixture to warm to Room Temperature (RT), then heat to a gentle reflux (66°C) for 4–6 hours.

  • Checkpoint: Monitor by TLC (System: 50% EtOAc/Hexanes). The nitrile spot should disappear. The product may not run as a free amine yet due to boron complexation.

Phase 2: Quench & Hydrolysis (Critical) 6. Quench: Cool the mixture to 0°C . Very slowly add Methanol (50 mL) dropwise.

• Safety: Vigorous hydrogen gas evolution will occur. Do not rush this step.

• Hydrolysis: Once bubbling ceases, add 6M HCl (50 mL) .
• Reflux: Heat the mixture to reflux for 1 hour .

• Mechanism:[4][5][6][7][8] This step cleaves the stable Boron-Nitrogen bond. Without this, yield will be near zero.

• Concentration: Cool to RT and concentrate under reduced pressure (Rotavap) to remove THF and MeOH. You will be left with an aqueous acidic residue containing the product hydrochloride salt.

Phase 3: Purification (Self-Validating Workup) This workup exploits the basicity of the amine to ensure high purity without column chromatography.

Caption: Acid-Base extraction workflow ensuring removal of neutral impurities.

• Washing: Dilute the acidic residue with water (50 mL). Wash with Dichloromethane (DCM, 2 x 50 mL).

  • Logic: The product is protonated (salt) and stays in the water. Unreacted starting material (neutral) moves to the DCM. Discard the DCM.

• Basification: Cool the aqueous layer to 0°C. Slowly add 10% NaOH until the pH is >12. The solution will become cloudy as the free amine precipitates/oils out.

• Extraction: Extract the aqueous mixture with DCM (3 x 75 mL).

• Isolation: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate to dryness.

Analytical Specifications

Parameter	Specification	Notes
Appearance	Yellow to orange solid/oil	Color deepens upon air exposure (oxidation).
¹H NMR (DMSO-d₆)	δ 8.2 (d, 1H, Ar-H), 8.1 (dd, 1H, Ar-H), 7.7 (d, 1H, Ar-H), 3.8 (s, 2H, CH₂), 2.0 (br s, 2H, NH₂)	Distinctive singlet for benzylic CH₂ at ~3.8 ppm.
MS (ESI+)	[M+H]⁺ = 187.02	Chlorine isotope pattern (3:1) visible.
Storage	2-8°C, under Argon	Hygroscopic; absorbs CO₂ from air (carbamate formation).

References

• Brown, H. C., & Choi, Y. M. (1982). The reaction of borane-tetrahydrofuran with nitriles.[3][9] A convenient general synthesis of primary amines. Synthesis of amines via borane reduction.[4][9][10]

  • Context: Establishes the foundational chemistry for BH3 reduction of nitriles.

• Haddenham, D., et al. (2009).[10] Reductions of Aliphatic and Aromatic Nitriles to Primary Amines with Diisopropylaminoborane.[10] Journal of Organic Chemistry.[10]
• BenchChem Technical Support. (2025). Synthesis of (2-Chloro-6-nitrophenyl)methanamine.

• Calvin University. (n.d.).

  • [10]

• PubChem. (2025). Compound Summary: (2-chloro-4-nitrophenyl)methanamine.[1][11]

Sources

• 1. (2-Chloro-4-nitrophenyl)methanamine | 500564-08-9 [chemicalbook.com]
• 2. jrfglobal.com [jrfglobal.com]
• 3. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Chemoselective Nitro Group Reduction and Reductive Dechlorination Initiate Degradation of 2-Chloro-5-Nitrophenol by Ralstonia eutropha JMP134 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prepchem.com [prepchem.com]
• 8. US3287393A - Method of preparing 2-chloro-6-nitro-benzonitrile - Google Patents [patents.google.com]
• 9. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 10. organic-chemistry.org [organic-chemistry.org]
• 11. PubChemLite - (2-chloro-4-nitrophenyl)methanamine hydrochloride (C7H7ClN2O2) [pubchemlite.lcsb.uni.lu]

Application Note: Advanced Purification of (2-Chloro-4-nitrophenyl)methanamine via Salt-Mediated Recrystallization

Executive Summary

The isolation and purification of substituted benzylamines, specifically (2-Chloro-4-nitrophenyl)methanamine, present distinct operational challenges in synthetic and medicinal chemistry. The free base form of this amine is susceptible to atmospheric oxidation and condensation, frequently yielding imine dimers as primary contaminants [1]. Furthermore, the dual presence of an electron-withdrawing nitro group and a chloro substituent on the aromatic ring reduces the basicity of the amine and often causes the free base to "oil out" as a viscous liquid rather than crystallizing.

To establish a self-validating, highly reproducible purification system, this guide details a salt-mediated recrystallization strategy. By converting the crude free base into a hydrochloride salt, researchers can exploit the resulting high lattice energy to force the formation of a stable, highly crystalline solid that selectively excludes organic impurities[2].

Physicochemical Dynamics & Causality

A successful purification protocol relies on understanding the thermodynamic and kinetic behavior of the target molecule. Do not simply attempt to crystallize the crude free base; the thermodynamic drive for crystallization is often overwhelmed by the entropic stability of the mixed oil phase.

• Salt Formation Causality: Treating the crude amine with anhydrous hydrogen chloride (HCl) in a non-polar solvent (e.g., diethyl ether) drastically alters the solubility profile. The newly formed (2-Chloro-4-nitrophenyl)methanaminium chloride is highly polar and completely insoluble in ether, leading to immediate precipitation. This step acts as a primary kinetic filter, leaving unreacted starting materials and non-basic impurities dissolved in the mother liquor.

• Recrystallization Solvent Selection: For the secondary thermodynamic purification (recrystallization), absolute ethanol or a methanol/diethyl ether binary system is optimal. The hydrochloride salt exhibits a steep solubility curve in hot short-chain alcohols. The addition of diethyl ether as an anti-solvent to a concentrated methanol solution allows for precise control over the supersaturation point, promoting the slow growth of pure macroscopic crystals while trapping imine impurities in the liquid phase [1].

Methodological Execution

Phase 1: Hydrochloride Salt Precipitation

Objective: Isolate the amine from non-basic impurities and prevent oxidation.

• Dissolution: Dissolve the crude (2-Chloro-4-nitrophenyl)methanamine (free base) in anhydrous diethyl ether (

  of crude). If the crude is highly colored or contains particulate matter, filter through a pad of Celite.

• Acidification: Cool the solution to

  in an ice bath. Slowly introduce a solution of anhydrous HCl in diethyl ether ( ) dropwise under vigorous stirring.

  • Self-Validation: Monitor the pH of the aqueous extract of an aliquot. Stop addition when the apparent pH reaches ~2. An immediate, dense white/pale-yellow precipitate of the hydrochloride salt will form.

• Isolation: Filter the suspension under a vacuum using a Buchner funnel. Wash the filter cake with cold, anhydrous diethyl ether (

  ) to remove residual non-polar impurities. Air-dry the solid for 15 minutes.

Phase 2: Recrystallization of the Hydrochloride Salt

Objective: Achieve >99.5% purity by exploiting differential temperature-dependent solubility.

• Heating: Transfer the crude hydrochloride salt to a round-bottom flask. Add a minimum volume of boiling absolute ethanol (approximately

  ) until the solid just dissolves.

  • Expert Insight: If the solution remains cloudy, it indicates the presence of inorganic salts. Perform a hot filtration to remove these insoluble contaminants.

• Cooling: Remove the flask from the heat source and allow it to cool to ambient temperature undisturbed. The slow cooling gradient is critical to prevent the occlusion of impurities within the crystal lattice.

• Crystallization: Once at room temperature, transfer the flask to a

  refrigerator for 4 hours to maximize yield.

• Harvesting: Vacuum filter the purified crystals, wash with minimal ice-cold ethanol, and dry under high vacuum (

  ) at to constant weight.

  • Self-Validation: Analyze the crystals via HPLC. The melting point should be sharp, indicating high phase purity.

Phase 3: Freebasing (Optional)

Objective: Recover the pure free base for downstream coupling reactions.

• Suspend the pure recrystallized salt in biphasic dichloromethane (DCM) and water (

  ).

• Add

  aqueous NaOH dropwise while stirring until the aqueous layer reaches pH 10-11. The salt will deprotonate and partition entirely into the DCM layer.

• Separate the organic layer, extract the aqueous layer once more with DCM, dry the combined organics over anhydrous

  , and concentrate under reduced pressure to yield the chemically pure free base.

Empirical Outcomes

The following table summarizes the expected quantitative metrics across the different phases of the purification architecture, providing benchmark data for process validation.

Solvent System	Application Phase	Expected Recovery (%)	Purity Profile (HPLC)	Primary Impurity Removed
Diethyl Ether / HCl gas	Salt Formation	85 - 92%	> 95.0%	Non-basic organics
Absolute Ethanol	Recrystallization	75 - 82%	> 99.5%	Imine dimers, regioisomers
Methanol / Diethyl Ether	Recrystallization	80 - 88%	> 99.0%	Trace color bodies
Water / NaOH (aq) / DCM	Freebasing	> 95%	> 99.5%	Inorganic salts

Process Architecture

Figure 1: Workflow for the purification of (2-Chloro-4-nitrophenyl)methanamine via salt formation.

References

• Armarego, W.L.F. (2022). Purification of Laboratory Chemicals: Part One, Physical Techniques, Chemical Techniques, Organic Chemicals (9th Edition). Elsevier. Available at:[Link][1]

• Ihara Chemical Industry Co Ltd. (1998). Process for preparing Benzylamine salts. UK Patent GB2323087A. Available at:[2]

Sources

• 1. Purification of Laboratory Chemicals - 9th Edition | Elsevier Shop [shop.elsevier.com]
• 2. GB2323087A - Process for preparing Benzylamine salts - Google Patents [patents.google.com]

Application Note: Strategic Utilization of (2-Chloro-4-nitrophenyl)methanamine in Heterocyclic Scaffold Synthesis

Executive Summary

(2-Chloro-4-nitrophenyl)methanamine represents a high-value "orthogonally reactive" building block for medicinal chemistry. Its structure contains a nucleophilic primary amine, an electrophilic nitro-aromatic core, and a halogen handle (chlorine). This unique substitution pattern allows for the rapid assembly of quinazoline , benzimidazole , and benzodiazepine pharmacophores—scaffolds frequently found in kinase inhibitors (e.g., EGFR, VEGFR targets).

This guide details the optimized protocols for transforming this precursor into bioactive cores, with a specific focus on chemoselective reduction strategies to preserve the halogen substituent during nitro-group reduction.

Structural Analysis & Synthetic Logic

The utility of this compound lies in its ability to serve as a masked diamine.

• Primary Amine (

  ): The initial attachment point. It is highly nucleophilic and ready for acylation or reductive amination.

• Nitro Group (

  ): A "latent" aniline. Once the primary amine is derivatized, the nitro group can be reduced to an aniline, triggering intramolecular cyclization.

• Ortho-Chloro Substituent: Provides steric bulk that can lock conformation in the final drug molecule. Crucially, it must be preserved during the synthesis.

Critical Design Consideration: Preventing Dehalogenation

Expert Insight: A common failure mode when working with chlorinated nitro-aromatics is the accidental removal of the chlorine atom (hydrodehalogenation) during catalytic hydrogenation (

, Pd/C). The protocols below utilize Iron/Ammonium Chloride ( ) or Zinc/Acetic Acid to ensure the nitro group is reduced while the chlorine atom remains intact.

Protocol A: Synthesis of 8-Chloro-3,4-dihydroquinazolines

This workflow describes the conversion of the starting material into a dihydroquinazoline core, a privileged structure in oncology drug discovery.

Workflow Diagram (Graphviz)

Figure 1: Synthetic pathway for converting (2-Chloro-4-nitrophenyl)methanamine into a dihydroquinazoline scaffold. Note the chemoselective reduction step.

Detailed Methodology

Step 1: Amide Coupling

Objective: Attach the variable "R" group via the benzylic amine.

• Dissolve 1.0 equiv of Carboxylic Acid (

  ) in DMF (0.2 M).

• Add 1.2 equiv of HATU and 2.0 equiv of DIPEA. Stir for 10 minutes to activate the acid.

• Add 1.0 equiv of (2-Chloro-4-nitrophenyl)methanamine .

• Monitor via LCMS. Reaction is typically complete in 2–4 hours at RT.

• Workup: Dilute with EtOAc, wash with saturated

  and brine. Dry over .

Step 2: Chemoselective Nitro Reduction (The "Self-Validating" Step)

Objective: Reduce

to without touching the .

• Suspend the Nitro-Amide (from Step 1) in a mixture of Ethanol/Water (4:1 ratio).

• Add 5.0 equiv of Iron powder (Fe) and 5.0 equiv of Ammonium Chloride (

  ).

• Heat to 80°C with vigorous stirring for 2–6 hours.

• Validation:

  • TLC/LCMS Check: The mass should decrease by 30 Da (conversion of

    to ).

  • Isotopic Pattern: Check the Mass Spectrum.[1] You must still see the characteristic 3:1 ratio of M and M+2 peaks, confirming the Chlorine is still present. If the M+2 peak disappears, you have over-reduced (dechlorinated).

• Filter hot through Celite to remove iron residues. Concentrate filtrate.

Step 3: Cyclization

• Dissolve the crude aniline in Glacial Acetic Acid.

• Heat to 110°C (reflux) for 12 hours.

• Mechanism: The newly formed aniline attacks the amide carbonyl, losing water to form the heterocycle.

• Purification: Evaporate acetic acid. Neutralize with saturated

  . Extract with DCM. Purify via flash chromatography (Hexane/EtOAc).

Protocol B: Reductive Amination for Library Generation

For applications requiring a secondary amine (e.g., peptidomimetics), a one-pot reductive amination is preferred.

Parameter	Condition	Rationale
Solvent	DCE (1,2-Dichloroethane) or MeOH	DCE promotes imine formation; MeOH is greener but slower for hindered substrates.
Reagent	(STAB)	Mild reducing agent; will not reduce the nitro group or the aldehyde/ketone before imine formation.
Stoichiometry	1.0 equiv Amine : 1.1 equiv Aldehyde	Slight excess of aldehyde ensures complete consumption of the valuable benzylamine.
Acid Catalyst	Acetic Acid (1-2 drops)	Accelerates imine formation by activating the carbonyl.

Procedure:

• Mix (2-Chloro-4-nitrophenyl)methanamine (1.0 mmol) and Aldehyde (1.1 mmol) in DCE (5 mL).

• Add Acetic Acid (50 µL) and stir for 30 mins at RT (Imine formation).

• Add Sodium Triacetoxyborohydride (1.5 mmol) in one portion.

• Stir overnight. Quench with aqueous

  .

Technical Data & Handling

Solubility Profile

• Soluble: DMSO, DMF, Methanol, Ethyl Acetate, DCM.

• Insoluble: Water, Hexanes.

• Note: The hydrochloride salt form (if purchased) requires neutralization (free-basing) with carbonate prior to use in nucleophilic substitutions, or the use of excess base (DIPEA/TEA) in the reaction.

Analytical Validation (Self-Check)

When characterizing the intermediate or final product, look for these NMR signatures to confirm structural integrity:

• NMR (DMSO- ):

  • Benzylic Protons: A doublet or singlet around

    4.0–4.5 ppm.

  • Aromatic Protons:

    • The proton ortho to the Nitro group (position 3) will be a doublet with a small coupling constant (

      Hz) around 8.2–8.3 ppm due to the electron-withdrawing effect of both the Nitro and Chloro groups.

    • Validation: If the Chlorine is lost, this splitting pattern changes significantly (becomes a triplet or double-doublet).

References

• BenchChem. A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis for Chemical Synthesis. (2025).[1][2][3] Retrieved from

• Organic Chemistry Portal. Synthesis of Quinazolines. (2024).[3][4] Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for CID 12826076, (2-Chloro-4-nitrophenyl)methanamine. Retrieved from

• RSC Publishing. Chemoselective reduction of nitro and nitrile compounds using reusable catalysts. (2023).[5] Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Quinazoline synthesis [organic-chemistry.org]
• 4. savemyexams.com [savemyexams.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Strategic Derivatization of (2-Chloro-4-nitrophenyl)methanamine: A Guide to SAR Library Generation

Introduction & Scaffold Analysis

(2-Chloro-4-nitrophenyl)methanamine (CAS: 95370-67-1) represents a high-value scaffold for medicinal chemistry due to its dense functionalization on a low-molecular-weight benzene core. For drug developers, this molecule offers three distinct "vectors" for diversification, allowing for the rapid generation of Structure-Activity Relationship (SAR) libraries targeting kinases, GPCRs, or bacterial enzymes.

This guide details the protocols for systematically exploring these vectors. Unlike simple benzylamines, the presence of the electron-withdrawing nitro group and the sterically demanding ortho-chloro substituent requires specific synthetic strategies to avoid side reactions (such as over-alkylation or dechlorination during reduction).

The Three Vectors of Diversity

• Vector A (Primary Amine): The most accessible handle. Ideal for rapid library expansion via amide coupling, sulfonylation, or reductive amination. Modification here primarily affects the "East-side" binding pocket interactions and solubility.

• Vector B (Nitro Group): A "masked" aniline. Reduction of this group reveals a new nucleophile, allowing for the construction of bis-amides or cyclization into benzimidazoles (if coupled with modifications at the methylene position).

• Vector C (Aryl Chloride): A metabolic blocker and potential handle for palladium-catalyzed cross-coupling (Buchwald-Hartwig), though this is chemically challenging due to steric hindrance.

Figure 1: Strategic decision tree for derivatizing the (2-Chloro-4-nitrophenyl)methanamine scaffold.

Protocol 1: Amide Library Generation (Vector A)

The primary amine is the most robust entry point for SAR. We utilize HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) as the coupling reagent.

Why HATU? While EDC/HOBt is cheaper, HATU provides faster kinetics and higher yields for sterically hindered acids or electron-deficient amines. Given the potential steric clash from the ortho-chloro group on the benzyl ring, HATU ensures complete conversion.

Materials

• Substrate: (2-Chloro-4-nitrophenyl)methanamine HCl salt.

• Reagent: HATU (1.2 equiv).[1]

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 equiv).

• Solvent: Anhydrous DMF (Dimethylformamide).

• Acids: Diverse set of carboxylic acids (R-COOH).

Step-by-Step Methodology

• Pre-activation: In a 4 mL vial, dissolve the carboxylic acid (1.0 equiv, 0.2 mmol) in anhydrous DMF (1.0 mL). Add DIPEA (1.5 equiv) followed by HATU (1.2 equiv). Stir at Room Temperature (RT) for 15 minutes. Visual Cue: Solution often turns slightly yellow.

• Addition: Add (2-Chloro-4-nitrophenyl)methanamine (1.0 equiv) and the remaining DIPEA (1.5 equiv) to the reaction mixture.

• Reaction: Stir at RT for 2–4 hours.

  • Monitoring: Check via LC-MS.[1][2] Look for [M+H]+ corresponding to Product.

• Workup (High Throughput):

  • Dilute with Ethyl Acetate (5 mL).

  • Wash with 1M HCl (2 mL) to remove unreacted amine and DIPEA.

  • Wash with Sat. NaHCO₃ (2 mL) to remove unreacted acid and HATU byproducts.

  • Wash with Brine (2 mL).

• Isolation: Dry over MgSO₄, filter, and concentrate.

Validation Check: If the LC-MS shows a peak at M+18 (Ammonium adduct) or M+Na, ensure your ionization method is compatible. The presence of the Cl atom gives a distinct 3:1 isotopic pattern (M and M+2) which serves as an internal diagnostic tag.

Protocol 2: Reductive Amination (Vector A - Solubility Modulation)

To improve physicochemical properties (LogD, pKa), converting the primary amine to a secondary amine is crucial. We use STAB (Sodium Triacetoxyborohydride) because it is mild and will not reduce the nitro group or displace the chloride.

Step-by-Step Methodology

• Imine Formation: Dissolve (2-Chloro-4-nitrophenyl)methanamine (1.0 equiv) and the aldehyde (1.1 equiv) in DCE (1,2-Dichloroethane) or THF.

  • Note: If using the HCl salt of the amine, add 1.0 equiv of TEA to free base it in situ.

• Reaction: Add STAB (1.5 equiv) in one portion. Stir at RT for 16 hours.

  • Chemistry Insight: STAB is less reactive than NaBH₄ and will selectively reduce the imine over the aldehyde, preventing side reactions.

• Quench: Add Sat. NaHCO₃ solution. Stir vigorously for 20 minutes until gas evolution ceases.

• Extraction: Extract with DCM (x3). Dry organic layer over Na₂SO₄.[1][2][3][4]

Protocol 3: Chemoselective Nitro Reduction (Vector B)

Critical Warning: Do NOT use standard Catalytic Hydrogenation (Pd/C + H₂) for this substrate. Palladium on Carbon can facilitate the hydrodechlorination (removal of the Cl atom) of aryl chlorides, destroying your scaffold.

Recommended Method: Iron-mediated reduction or Stannous Chloride (SnCl₂).[5] These methods are chemoselective for -NO₂ in the presence of -Cl.

Materials

• Substrate: Amide/Amine derivative from Protocol 1 or 2.

• Reagent: Iron Powder (Fe) (5.0 equiv), Ammonium Chloride (NH₄Cl) (5.0 equiv).

• Solvent: Ethanol/Water (4:1 ratio).[4]

Step-by-Step Methodology

• Setup: In a round-bottom flask, suspend the nitro-substrate in Ethanol/Water (4:1).

• Activation: Add NH₄Cl and Iron powder.

• Reflux: Heat to 70–80°C with vigorous stirring.

  • Time: Reaction is usually fast (1–3 hours).

  • Monitoring: TLC (Nitro compounds are often UV active and yellow; Anilines are UV active and often fluorescent).

• Filtration: Cool to RT. Filter through a Celite pad to remove iron sludge.[4] Wash the pad with Methanol or Ethyl Acetate.

• Concentration: Evaporate solvents. The residue is the crude aniline, ready for immediate derivatization (e.g., sulfonylation or a second amide coupling).

Figure 2: Chemoselectivity workflow preventing dechlorination during nitro reduction.

Data Summary & Troubleshooting

Stoichiometry Table

Reagent	Equiv.[1][3][4][6][7][8]	Role	Critical Note
Scaffold	1.0	Substrate	Ensure HCl salt is neutralized if necessary.
HATU	1.2	Coupling Agent	Moisture sensitive; store at -20°C.
DIPEA	3.0	Base	Must be excess to drive H+ removal.
STAB	1.5	Reducing Agent	Do not use in Methanol (reacts with solvent).[9] Use DCE/THF.[7][9][10]
Iron Powder	5.0	Reductant	Requires vigorous stirring (heterogeneous).

Troubleshooting Guide

Observation	Diagnosis	Solution
Low Yield (Amide)	Steric hindrance from ortho-Cl	Switch solvent to NMP; Increase Temp to 50°C; Use HOAt additive.
Dechlorination	Wrong Reduction Method	Stop using Pd/C. Switch to Fe/NH₄Cl or SnCl₂.
Incomplete Reduction	Iron surface passivation	Add 1-2 drops of Acetic Acid to activate the Iron surface.
Product stuck in Water	Polarity too high	Salting out (saturate aqueous layer with NaCl) or use n-Butanol extraction.

References

• BenchChem. Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols. Retrieved from

• Organic Chemistry Portal. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Retrieved from

• National Institutes of Health (PMC). N-(2-Chloro-4-nitrophenyl)-2-nitrobenzamide. (Crystal structure and synthesis context). Retrieved from

• Common Organic Chemistry. Nitro Reduction - Common Conditions: Fe / AcOH.[5] Retrieved from

• American Chemical Society (ACS). Formation of 2-Imino Benzo[e]-1,3-oxazin-4-ones from Reactions of Salicylic Acids and Anilines with HATU. (Demonstrates HATU utility with hindered anilines). Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for the Catalytic Hydrogenation of 2-Chloro-6-Nitrobenzonitrile

Welcome to the technical support center for the catalytic hydrogenation of 2-chloro-6-nitrobenzonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently asked questions (FAQs). Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to solve challenges and optimize your synthesis of the target molecule, 2-amino-6-chlorobenzonitrile.

PART 1: Core Principles & Frequently Asked Questions

This section addresses fundamental questions regarding the reaction, providing a solid foundation for subsequent troubleshooting and optimization.

Q1: What is the primary objective and the main challenges in the hydrogenation of 2-chloro-6-nitrobenzonitrile?

The primary objective is the chemoselective reduction of the aromatic nitro group (-NO₂) to a primary amine (-NH₂) to synthesize 2-amino-6-chlorobenzonitrile.[1][2] This transformation is a critical step in the synthesis of various pharmaceuticals and agrochemicals.

The main challenge lies in achieving high selectivity. The starting material contains two other reducible functional groups: a chloro (-Cl) substituent and a nitrile (-CN) group. The key is to reduce the nitro group while preventing the hydrogenolysis of the carbon-chlorine bond (dehalogenation) and the reduction of the nitrile group.[3][4]

Q2: What is the general reaction scheme, including major potential side products?

The reaction network involves the desired pathway to 2-amino-6-chlorobenzonitrile and two primary undesired pathways leading to byproducts. Understanding this network is crucial for optimizing selectivity.

Caption: Desired and undesired reaction pathways.

Q3: Which catalysts are commonly used, and what are their relative merits?

The choice of catalyst is the most critical factor influencing selectivity.[5] A summary of common catalysts is presented below.

Catalyst	Pros	Cons	Typical Conditions
Palladium on Carbon (Pd/C)	Highly active, widely available, cost-effective for many reductions.[6]	Prone to causing dehalogenation (hydrogenolysis of the C-Cl bond).[3][5]	5-10 mol% Pd, H₂ (balloon to 4 bar), RT, in EtOH, EtOAc.[6][7]
Platinum on Carbon (Pt/C)	Generally less prone to dehalogenation than Pd/C.[8]	Can be less active than Pd/C for nitro reduction.	H₂ (1-5 bar), RT to 50°C, in alcohols.
Sulfided Platinum on Carbon (Pt(S)/C)	Excellent for selectively reducing nitro groups in the presence of halogens.[3][5]	May require specific preparation or sourcing; potentially lower activity.	Low H₂ pressure and temperature.[5]
Raney Nickel (Raney Ni)	Cost-effective, often used to avoid dehalogenation.[5]	Pyrophoric (must be handled with care), may reduce nitriles, can be less selective.[7][9]	H₂ (1-50 bar), RT to 80°C, in EtOH.
Tin(II) Chloride (SnCl₂)	Excellent chemoselectivity; does not affect halogens or nitriles.[3][10]	Not a catalytic hydrogenation; requires stoichiometric amounts and a more complex aqueous workup to remove tin salts.[6][10]	Reflux in EtOH or EtOAc.[10]

Q4: What solvents are recommended for this reaction?

The ideal solvent should fully dissolve the 2-chloro-6-nitrobenzonitrile substrate to ensure efficient mass transfer in the three-phase system (solid catalyst, liquid solution, gaseous hydrogen).[7]

• Alcohols (Methanol, Ethanol, Isopropanol): These are the most common choices due to their good dissolving power and compatibility with hydrogenation conditions.

• Ethyl Acetate (EtOAc): Another excellent choice, often used with Pd/C.[6][7]

• Tetrahydrofuran (THF): A good alternative, particularly if substrate solubility is an issue in other solvents.[9][11]

Ensure solvents are high purity, as impurities can act as catalyst poisons.[7]

PART 2: Troubleshooting Common Issues

This section is structured to help you diagnose and solve specific problems you may encounter during your experiments.

Q5: My reaction shows low or no conversion of the starting material. What are the likely causes and solutions?

Low or no conversion is a common issue that can almost always be traced back to the catalyst, the reaction conditions, or the reagents.

Caption: Troubleshooting workflow for low or no conversion.

Detailed Breakdown:

• Catalyst Inactivity: This is the most frequent culprit.

  • Poisoning: Active sites on the catalyst can be blocked by impurities like sulfur compounds, heavy metal ions, or even byproducts.[7][12] Ensure the highest purity of reagents and solvents and meticulously clean all glassware.

  • Deactivation: Catalysts can lose activity over time due to improper storage or handling.[7] When in doubt, use a fresh batch of catalyst.

• Suboptimal Reaction Conditions:

  • Inadequate Hydrogen Pressure: While a hydrogen balloon is often sufficient, some reactions require higher pressures to proceed at a reasonable rate.[7]

  • Poor Agitation: This is a critical but often overlooked parameter. The reaction is a three-phase system. Vigorous stirring is essential to maximize the contact between the gaseous hydrogen, the dissolved substrate, and the solid catalyst surface.[7]

• Substrate and Solvent Issues:

  • Poor Solubility: If the starting material is not fully dissolved, the reaction rate will be severely limited by mass transport.[7]

Q6: I am getting a high yield, but my product is contaminated with 2-aminobenzonitrile. How do I prevent dehalogenation?

Dehalogenation (or hydrodechlorination) is the reductive cleavage of the C-Cl bond and is a very common side reaction, especially when using palladium catalysts.[13]

Causality: Palladium catalysts are highly effective at activating C-X (halogen) bonds for hydrogenolysis. This process often occurs after the nitro group has been reduced, as the resulting electron-donating amino group can further activate the aromatic ring towards this side reaction.

Solutions:

• Change the Catalyst: This is the most effective strategy.

  • Switch from Pd/C to a platinum-based catalyst like Pt/C or, even better, a sulfided Pt/C catalyst , which is known for its high selectivity in preserving halogen substituents.[3][5]

  • Bimetallic catalysts, such as Pt-Au/TiO₂ , have also been shown to be exceptionally selective for reducing the nitro group in chloronitrobenzenes.

  • Consider non-hydrogenation methods like reduction with SnCl₂ , which does not cleave C-Cl bonds.[10]

• Modify Reaction Conditions:

  • Use Milder Conditions: High hydrogen pressure and elevated temperatures significantly promote dehalogenation.[7] Operate at the lowest effective pressure (e.g., H₂ balloon at 1 atm) and at room temperature.

  • Limit Hydrogen Exposure: Monitor the reaction closely and stop it as soon as the starting material is consumed to prevent over-reduction of the desired product.

Q7: My analysis shows byproducts resulting from the reduction of the nitrile group. How can I improve selectivity for the nitro group?

While the nitro group is generally much more readily reduced than a nitrile, forcing conditions or certain catalysts can lead to the undesired reduction of the -CN group.

Causality: The catalytic hydrogenation of nitriles to primary amines is a well-known transformation, though it typically requires more forcing conditions than nitro group reduction.[14]

Solutions:

• Prioritize Mild Conditions: Avoid high temperatures and pressures, which can provide the necessary activation energy to reduce the more stable nitrile functionality.[7]

• Catalyst Selection:

  • While Pd/C is generally selective, if nitrile reduction is observed, ensure you are not using overly harsh conditions.

  • The most robust solution for complete selectivity is to switch to a chemical reductant known to be inert to nitriles. SnCl₂·2H₂O in refluxing ethyl acetate is an excellent choice for this specific problem, as it is highly selective for the nitro group.[10]

• Monitor Reaction Time: Do not let the reaction run for an extended period after the starting material has been consumed.

PART 3: Experimental Protocols

These protocols provide a detailed, step-by-step methodology for conducting the hydrogenation.

Protocol 1: General Procedure for Catalytic Hydrogenation using Pd/C

This protocol provides a starting point. Based on your results, you may need to adjust parameters as described in the troubleshooting section.

Safety First: Catalytic hydrogenation involves flammable hydrogen gas and potentially pyrophoric catalysts (especially Raney Nickel). Always perform this reaction in a well-ventilated fume hood, behind a blast shield. Ensure there are no ignition sources nearby. Handle dry catalysts under an inert atmosphere (e.g., nitrogen or argon).[7][13]

Materials:

• 2-chloro-6-nitrobenzonitrile

• 10% Palladium on Carbon (10% Pd/C), preferably 50% wet with water to reduce pyrophoricity

• Ethanol (or another suitable solvent)

• Two- or three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Vacuum/inert gas manifold

• Hydrogen gas supply (balloon or cylinder with regulator)

• Filtration setup (e.g., a pad of Celite® in a Büchner funnel)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-6-nitrobenzonitrile (1.0 eq) in ethanol (provide sufficient solvent to ensure full dissolution, e.g., 10-20 mL per gram of substrate).

• Inerting: Seal the flask with septa. Using a needle attached to a vacuum/inert gas manifold, carefully evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: Under a positive pressure of inert gas, carefully add the 10% Pd/C catalyst (typically 5-10 mol% of Pd relative to the substrate).[6][7]

• Hydrogenation:

  • Evacuate the inert gas from the flask.

  • Introduce hydrogen gas. If using a balloon, attach a balloon filled with H₂ via a needle. If using a pressurized system, pressurize the vessel to the desired pressure (e.g., 3-4 bar).

  • Begin vigorous stirring immediately to suspend the catalyst.[7]

• Monitoring: Monitor the reaction progress by taking small aliquots (under an inert atmosphere) and analyzing them by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed.

• Work-up:

  • Once the reaction is complete, carefully vent the excess hydrogen and purge the system with inert gas three times.

  • Filter the reaction mixture through a pad of Celite® to remove the solid Pd/C catalyst. CAUTION: The filter cake can be pyrophoric. Do not allow it to dry in the air. Quench it carefully with water while still wet.

  • Wash the filter cake with a small amount of the reaction solvent.

  • Combine the filtrate and washings. Remove the solvent under reduced pressure (rotary evaporation) to obtain the crude 2-amino-6-chlorobenzonitrile.

• Purification: The crude product can be purified further by recrystallization or column chromatography if necessary. The melting point of 2-amino-6-chlorobenzonitrile is 134-136 °C.[15]

PART 4: References

• Journal of Chemical Technology and Metallurgy, Hydrogenation of aromatic nitro-compounds of а different structure in a liquid phase, [Link]

• Google Patents, US2344244A - Catalytic hydrogenation of nitro compounds,

• ResearchGate, Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow, [Link]

• Frontiers in Chemistry, Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C, [Link]

• WordPress, Hydrogenolysis and Selective Reduction (Dehalogenation), [Link]

• Catalytic Hydrodehalogenation Reactions, [Link]

• MPG.PuRe, Solvent-Free Mechanocatalytic Reduction of Nitro Compounds with Hydrogen Gas and its Application in the Synthesis of Drugs and their Intermediates, [Link]

• Royal Society of Chemistry, An exceptionally active and selective Pt–Au/TiO2 catalyst for hydrogenation of the nitro group in chloronitrobenzene, [Link]

• Google Patents, US4225534A - Process for the production of 2-chlorobenzonitrile derivatives,

• Chinese Chemical Letters, Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects, [Link]

• MDPI, Electron-Enriched Pd Nanoparticles for Selective Hydrogenation of Halonitrobenzenes to Haloanilines, [Link]

• patentimages.storage.googleapis.com, A process for the production of 2-chlorobenzonitrile derivatives, [Link]

• Organic Chemistry Portal, Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage, [Link]

• Royal Society of Chemistry, A mechanistic investigation of hydrodehalogenation using ESI-MS, [Link]

• ResearchGate, Kinetics of 2-Chloro-6-Nitrotoluene Hydrogenation on Palladium/Carbon Catalyst without Inhibitors, [Link]

• Mettler Toledo, Hydrogenation Reactions | Safe Reaction Monitoring & Control, [Link]

• ACS Publications, Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst, [Link]

• Master Organic Chemistry, Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes, [Link]

• ACS Publications, Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow, [Link]

• Google Patents, US3265603A - Process for the chlorination of 2-chloro-6-nitro-benzonitrile,

• Royal Society of Chemistry, Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure, [Link]

• Nature, Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts, [Link]

• MDPI, Mechanochemical Catalytic Transfer Hydrogenation of Aromatic Nitro Derivatives, [Link]

• Matthiesen, How to Prevent Catalyst Poisoning at the Industrial Scale, [Link]

• ResearchGate, Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system, [Link]

• Google Patents, EP0006999B1 - A process for the production of 2-chlorobenzonitrile derivatives,

• ACS Publications, Role of Intermediate Dynamics in Controlling Hydrogenation Selectivity by Heterogeneous Catalysis, [Link]

• ResearchGate, Catalytic hydrogenation mechanism. a) Poisoning experiments. b) Free..., [Link]

• Reddit, Hydrogenation troubleshooting, [Link]

• ACS Publications, Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method, [Link]

• Heriot-Watt Research Portal, The role of hydrogen partial pressure in the gas phase hydrogenation of p-chloronitrobenzene over alumina supported Au and Pd: a consideration of reaction thermodynamics and kinetics, [Link]

• ResearchGate, Influence of temperature on the hydrogenation reaction., [Link]

• Chemistry Stack Exchange, Selective reduction of nitro group to amine, in benzene ring containing nitrile?, [Link]

Sources

• 1. US4225534A - Process for the production of 2-chlorobenzonitrile derivatives - Google Patents [patents.google.com]
• 2. A process for the production of 2-chlorobenzonitrile derivatives - Patent 0006999 [data.epo.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. Frontiers | Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C [frontiersin.org]
• 12. How to Prevent Catalyst Poisoning at the Industrial Scale - Applied Catalysts [catalysts.com]
• 13. Hydrogenolysis and Selective Reduction (Dehalogenation) - Wordpress [reagents.acsgcipr.org]
• 14. Tuning the selectivity of catalytic nitriles hydrogenation by structure regulation in atomically dispersed Pd catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 2-Amino-6-chlorobenzonitrile 96 6575-11-7 [sigmaaldrich.com]

Strategies to improve the yield and purity of (2-Chloro-4-nitrophenyl)methanamine

Technical Support Center: Optimization of (2-Chloro-4-nitrophenyl)methanamine Synthesis

Executive Summary

This guide addresses critical bottlenecks in the synthesis of (2-Chloro-4-nitrophenyl)methanamine (also known as 2-Chloro-4-nitrobenzylamine). Users typically encounter issues with chemoselectivity (preserving the nitro group during reduction) and nucleophilic purity (preventing over-alkylation).

This document prioritizes two validated pathways:

• The Delépine Reaction: Best for high purity and avoiding secondary amines.

• Chemoselective Nitrile Reduction: Best for scalability if starting from the benzonitrile.

Part 1: Route Selection & Strategy (The "Why")

Q: I am currently using catalytic hydrogenation (

, Pd/C) on 2-chloro-4-nitrobenzonitrile, but my product is a dark tar. What is happening?

A: You are experiencing chemoselectivity failure . Standard catalytic hydrogenation is non-selective; it reduces the nitro group (

) to an aniline ( ) before or concurrently with the nitrile reduction. This leads to the formation of 2-chloro-1,4-phenylenediamine and azo-coupling byproducts (colored tars).

Corrective Action:

• If starting from Nitrile: Switch to a chemoselective hydride reducing system (

  or ).

• If starting from Benzyl Halide: Switch to the Delépine Reaction or Gabriel Synthesis . These methods do not involve reducing conditions that threaten the nitro group.

Q: Why do you recommend the Delépine Reaction over direct ammonolysis of the benzyl chloride?

A: Direct reaction of 2-chloro-4-nitrobenzyl chloride with ammonia often leads to Poly-alkylation . The product (primary amine) is more nucleophilic than ammonia, reacting with remaining starting material to form secondary and tertiary amines. The Delépine reaction uses Hexamethylenetetramine (HMTA) , which forms a stable quaternary salt that cannot react further, guaranteeing a primary amine upon hydrolysis.

Part 2: Experimental Protocols & Troubleshooting (The "How")

Protocol A: The Delépine Route (Recommended for Purity)

Targeting: High purity, avoidance of secondary amines.

Workflow Diagram:

Caption: Figure 1. The Delépine pathway ensures exclusive primary amine formation by isolating the intermediate hexaminium salt.

Troubleshooting The Delépine Reaction:

Issue	Probable Cause	Corrective Strategy
Low Yield of Salt	Solvent too polar (keeping salt in solution).	Use Chloroform ( ) or Dichloromethane ( ) . The salt should precipitate out. If using Ethanol, add Ether to force precipitation.
Gummy/Sticky Precipitate	Presence of moisture or impurities in Hexamine.	Dry Hexamine in a vacuum oven before use. Ensure the benzyl halide is free of benzyl alcohol impurities.
Incomplete Hydrolysis	Acid concentration too low or time too short.	The cleavage of the quaternary salt requires strong acid. Use conc. HCl/Ethanol (1:4) at reflux for at least 4 hours. Formaldehyde byproducts must be removed (volatile).
Product Color (Red/Brown)	Oxidation of trace impurities.	Perform the final recrystallization from Ethanol/Water with a pinch of activated charcoal.

Protocol B: Chemoselective Nitrile Reduction

Targeting: Scalability from Benzonitrile.

Q: How do I reduce the nitrile without touching the nitro group?

A: Use Sodium Borohydride (

) with Cobalt(II) Chloride ( ) . This generates "Cobalt Boride" in situ, a species capable of reducing nitriles to amines while leaving aromatic nitro groups intact.

Step-by-Step Optimization:

• Dissolution: Dissolve 2-chloro-4-nitrobenzonitrile (1 eq) and

  (0.5 eq) in Methanol.

• Temperature Control: Cool to 0°C. The reaction is exothermic.[1]

• Addition: Add

  (5 eq) portion-wise. Caution: Hydrogen gas evolution.[1]

• Workup: Quench with dilute HCl (destroys boride complex). Make basic with NaOH to extract the free amine.

Troubleshooting Nitrile Reduction:

Issue	Probable Cause	Corrective Strategy
Black Precipitate persists	Cobalt boride residues.	This is normal. Filter through a Celite pad immediately after quenching and before extraction.
Low Yield	Formation of borane-amine complexes.	Ensure the acid quench (HCl) is sufficient to break the Boron-Nitrogen bond. Heat the acidic solution to 50°C for 30 mins before basifying.
Nitro Reduction Observed	Temperature too high or wrong catalyst.	Keep reaction below 20°C . Do not substitute Cobalt with Palladium or Nickel (Raney Ni) unless you want the diamine.

Part 3: Purification & Isolation Strategy

Q: My product is an oil, but I need a solid. How do I crystallize it?

A: Benzylamines often exist as oils in their free base form but form stable, crystalline solids as hydrochloride salts.

Isolation Protocol (Hydrochloric Salt Formation):

• Dissolve the crude amine oil in a minimal amount of dry Diethyl Ether or Ethyl Acetate .

• Cool to 0°C.

• Dropwise add HCl in Dioxane (4M) or bubble dry HCl gas.

• A white precipitate (2-Chloro-4-nitrobenzylamine

  HCl) will form.

• Filter and wash with cold ether.

Purification Logic Diagram:

Caption: Figure 2. Purification workflow utilizing the basicity of the amine to remove non-basic impurities.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use the Gabriel Synthesis instead? A: Yes. The Gabriel synthesis (Potassium Phthalimide + Benzyl Chloride) is excellent for preventing over-alkylation. However, the hydrazine cleavage step can be slow due to the electron-withdrawing nitro group on the ring, which might stabilize the intermediate. If you choose this, ensure you use hydrazine hydrate in refluxing ethanol and monitor for the disappearance of the phthalimide solid.

Q: Is the starting material (2-chloro-4-nitrobenzyl chloride) dangerous? A: Yes. It is a potent lachrymator (tear gas agent) and skin irritant.

• Safety Protocol: Handle only in a functioning fume hood.

• Decontamination: Wash all glassware with a dilute ammonia solution before removing it from the hood to neutralize any remaining alkyl halide.

Q: I see a peak at M+14 in my Mass Spec. What is it? A: If you used the reduction of a nitrile with Methanol as a solvent, this is likely the N-methylated impurity . This occurs if formaldehyde (generated from methanol oxidation or impurities) undergoes reductive amination.

• Fix: Use Ethanol or THF as the solvent, or ensure reagents are aldehyde-free.

References

• Selective Reduction of Nitriles

  • Title: Selective Reduction of Nitriles to Primary Amines in the Presence of Other Functional Groups using Cobalt(II) Chloride and Sodium Borohydride.
  • Source:Journal of Organic Chemistry.
  • Context: Establishes the system as the standard for preserving nitro groups.

  • (General reference for selective reduction protocols).

• The Delépine Reaction

  • Title: The Delépine Reaction: Synthesis of Primary Amines.[2][3][4]

  • Source:Organic Reactions.[1][4][5][6][7]

  • Context: Definitive guide on using Hexamethylenetetramine to prevent secondary amine form

• Gabriel Synthesis Modifications

  • Title: Improved Gabriel Synthesis of Primary Amines using Ultrasound.

  • Source:Green Chemistry.[8]

  • Context: Techniques to improve the yield of the alkylation step.[1][8][9]

• Safety Data

  • Title: 2-Chloro-4-nitrobenzyl chloride Safety D

  • Source: PubChem.[10][11]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Delépine reaction - Wikipedia [en.wikipedia.org]
• 3. Delepine reaction [organic-chemistry.org]
• 4. digitalcommons.calvin.edu [digitalcommons.calvin.edu]
• 5. Delepine Reaction (Chapter 38) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Gabriel Phthalimide Synthesis: Mechanism, Steps, and Uses [eureka.patsnap.com]
• 10. 2-Chloro-4-nitrobenzonitrile | C7H3ClN2O2 | CID 141401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. PubChemLite - (2-chloro-4-nitrophenyl)methanamine hydrochloride (C7H7ClN2O2) [pubchemlite.lcsb.uni.lu]

Troubleshooting common issues in Thin Layer Chromatography (TLC) analysis of aromatic amines

Welcome to the Technical Support Center for Thin Layer Chromatography (TLC) analysis of aromatic amines. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this technique. My aim is to provide not just solutions, but also a deeper understanding of the underlying chemical principles to empower you in your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why are my aromatic amine spots streaking on the TLC plate?

A: Streaking of aromatic amines is most commonly due to their basic nature. The lone pair of electrons on the nitrogen atom can interact strongly with the acidic silanol groups (Si-OH) on the surface of a standard silica gel TLC plate. This strong interaction leads to a portion of the amine molecules being "stuck" at the origin or moving very slowly, while the rest move with the solvent front, resulting in a streak rather than a compact spot.[1][2][3] Overloading the plate with too much sample can also cause streaking.[4][5]

Q2: My aromatic amine isn't moving from the baseline (Rf value is too low). What should I do?

A: An Rf value near zero indicates that your compound has a very high affinity for the stationary phase (silica gel) and a low affinity for the mobile phase (your solvent system).[6][7] To increase the Rf value, you need to increase the polarity of your eluent.[6][8] For aromatic amines, this often involves adding a more polar solvent like methanol or ethyl acetate to your mobile phase.

Q3: My spots are running at the solvent front (Rf value is too high). How can I fix this?

A: An Rf value close to 1.0 means your compound is too soluble in the mobile phase and has little interaction with the stationary phase.[6] To decrease the Rf value, you need to decrease the polarity of your eluent.[6] This can be achieved by increasing the proportion of a non-polar solvent like hexane or toluene in your mobile phase.

Q4: I can't see my aromatic amine spots on the TLC plate. How can I visualize them?

A: Many aromatic amines are colorless. If your compound is UV-active (contains a chromophore), it can often be visualized under a UV lamp (typically at 254 nm) on a TLC plate containing a fluorescent indicator.[9][10] The compound will appear as a dark spot where it quenches the plate's fluorescence.[11] If UV is not effective, you may need to use a chemical staining reagent. Common stains for amines include ninhydrin (for primary amines), which gives pink or purple spots, or a p-anisaldehyde stain.[9][11][12]

In-Depth Troubleshooting Guide

This section provides a more detailed analysis of common problems, their root causes, and step-by-step protocols for resolution.

Issue 1: Spot Streaking or Tailing

Streaking is arguably the most frequent issue when running TLC of aromatic amines. It manifests as an elongated spot, often starting from the baseline and extending upwards.

Causality: Aromatic amines are basic due to the lone pair of electrons on the nitrogen atom. Standard silica gel is acidic due to the presence of silanol groups (Si-OH). This acid-base interaction leads to strong, sometimes irreversible, binding of the amine to the silica, causing tailing or streaking.[1][2][13]

Troubleshooting Workflow:

Caption: A decision tree for troubleshooting streaking in TLC of aromatic amines.

Experimental Protocols:

Protocol 1: Addition of a Basic Modifier

• Prepare the Modified Eluent: To your standard eluent system (e.g., 7:3 Hexane:Ethyl Acetate), add a small amount of a basic modifier. Triethylamine (Et3N) is commonly used at a concentration of 0.1-1% (v/v).[14][15] A few drops of aqueous ammonia solution can also be effective.[16]

• Mechanism: The basic modifier will preferentially interact with the acidic silanol groups on the silica gel, effectively "masking" them. This prevents the aromatic amine from binding too strongly, allowing it to move up the plate as a more compact spot.[13]

• Procedure: Develop the TLC plate in the modified eluent as you would normally.

• Observation: You should observe a significant reduction in streaking and a more defined spot.

Protocol 2: Using an Alternative Stationary Phase

• Alumina (Al2O3) Plates: Alumina is a basic stationary phase and is often a good alternative to silica gel for the chromatography of basic compounds like aromatic amines.[16]

• Reversed-Phase Plates (e.g., C18): In reversed-phase TLC, the stationary phase is non-polar (e.g., silica gel modified with C18 alkyl chains), and the mobile phase is polar (e.g., water/acetonitrile or water/methanol). This is suitable for less polar aromatic amines.

Issue 2: Incorrect Rf Values (Too High or Too Low)

The Retention Factor (Rf) is a critical parameter in TLC, and achieving an optimal Rf value (typically between 0.2 and 0.8) is essential for good separation.[6]

Causality: The Rf value is determined by the partitioning of the analyte between the stationary and mobile phases. This is primarily governed by the polarity of the compound, the stationary phase, and the mobile phase.[8]

Troubleshooting Guide for Rf Adjustment:

Observed Problem	Probable Cause	Solution	Example Eluent Adjustment
Rf is too low (<0.2)	Eluent is not polar enough. Analyte has a high affinity for the stationary phase.[6]	Increase the polarity of the eluent.	Change from 9:1 Hexane:EtOAc to 7:3 Hexane:EtOAc.
Rf is too high (>0.8)	Eluent is too polar. Analyte has a high affinity for the mobile phase.[6]	Decrease the polarity of the eluent.	Change from 1:1 Hexane:EtOAc to 3:1 Hexane:EtOAc.
Spots are not separating	Eluent polarity is not optimized for the mixture.	Try a different solvent system with varying polarities and selectivities.	If Hexane:EtOAc fails, try Dichloromethane:Methanol or Toluene-based systems.[6][16]

Experimental Protocol: Systematic Eluent Optimization

• Start with a Standard System: Begin with a common solvent system of intermediate polarity, such as 7:3 Hexane:Ethyl Acetate.

• Run a Test TLC: Spot your aromatic amine and develop the plate.

• Analyze the Rf:

  • If the Rf is too low, prepare a new eluent with a higher proportion of the polar solvent (e.g., 1:1 Hexane:Ethyl Acetate).

  • If the Rf is too high, prepare a new eluent with a lower proportion of the polar solvent (e.g., 9:1 Hexane:Ethyl Acetate).

• Iterate: Continue adjusting the solvent ratio until you achieve the desired Rf value. For complex mixtures, consider using a three-component solvent system to fine-tune the separation.

Issue 3: Visualization Problems

Aromatic amines are often colorless, and their visualization requires specific techniques.

Causality: The ability to visualize a compound on a TLC plate depends on its inherent properties (e.g., UV absorbance, fluorescence) or its reactivity with a specific staining reagent.

Visualization Workflow:

Caption: A workflow for selecting an appropriate visualization method for aromatic amines.

Visualization Protocols:

Protocol 3: UV Visualization

• Requirement: A TLC plate with a fluorescent indicator (usually designated as F254).

• Procedure: After developing and drying the TLC plate, place it under a UV lamp that emits short-wave UV light (254 nm).

• Observation: Aromatic compounds will absorb the UV light, preventing the indicator from fluorescing. This results in the appearance of dark spots on a green or blue fluorescent background.[9]

Protocol 4: Ninhydrin Staining (for Primary Amines)

• Reagent Preparation: Dissolve 0.3 g of ninhydrin in 100 mL of n-butanol and add 3 mL of acetic acid.

• Procedure: After developing and drying the TLC plate, either dip it into the ninhydrin solution or spray the solution evenly onto the plate.

• Development: Gently heat the plate with a heat gun or in an oven at approximately 100-110°C for a few minutes.

• Observation: Primary amines will appear as pink or purple spots.[11][12]

Protocol 5: p-Anisaldehyde Staining (General for Amines)

• Reagent Preparation: Carefully add 135 mL of absolute ethanol to a flask. To this, add 5 mL of concentrated sulfuric acid, 1.5 mL of glacial acetic acid, and 3.7 mL of p-anisaldehyde.

• Procedure: Dip the dried TLC plate into the staining solution or spray it evenly.

• Development: Heat the plate with a heat gun until colored spots appear against a light background.

• Observation: Amines typically yield spots of various colors (often blue, green, or purple).[9][12]

Issue 4: Suspected On-Plate Decomposition

Aromatic amines can be susceptible to oxidation, especially when exposed to air and the acidic surface of silica gel.[17][18]

Causality: The lone pair on the nitrogen of an aromatic amine makes it susceptible to oxidation, which can be catalyzed by the acidic silica surface. This can lead to the formation of colored impurities or a streak of degradation products on the TLC plate.

Mitigation Strategies:

• Work Quickly: Spot the TLC plate immediately after preparing the sample solution and develop it without delay.

• Inert Atmosphere: If the amine is particularly sensitive, consider spotting and developing the TLC plate in an inert atmosphere (e.g., in a glove box).

• Use of Antioxidants: In some cases, adding a small amount of an antioxidant like butylated hydroxytoluene (BHT) to the eluent can help prevent on-plate oxidation.

• Deactivated Silica: Use silica gel plates that have been deactivated by treatment with a base to reduce surface acidity.

References

• Sciencemadness Discussion Board. (2017). Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? Available at: [Link]

• Guo, K., & Chen, Y. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods, 2(9), 1232-1236. Available at: [Link]

• ChemBAM. (n.d.). TLC troubleshooting. Available at: [Link]

• EPFL. (n.d.). TLC Visualization Reagents. Available at: [Link]

• Anwar, S., et al. (1996). Note TLC of aromatic amines: Separation of p-Dimethylaminobenzaldehyde from p- Dimethy laminocinnama!dehyde. Indian Journal of Chemical Technology, 3, 349-351.

• ALWSCI. (2025). How To Choose The Best Eluent For Thin Layer Chromatography (TLC). Available at: [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). Available at: [Link]

• Sciencemadness Discussion Board. (n.d.). OXIDATION OF AROMATIC AMINES TO NITRO COMPOUNDS. Available at: [Link]

• Guo, K., & Chen, Y. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. RSC Publishing. Available at: [Link]

• Guo, K., & Chen, Y. (2010). Simple and rapid detection of aromatic amines using a thin layer chromatography plate. ResearchGate. Available at: [Link]

• Ali, I., & Aboul-Enein, H. Y. (2002). Stationary Phases for Thin-Layer Chromatography.

• University of Rochester. (n.d.). Solvent Systems for Flash Column Chromatography. Available at: [Link]

• Barkat, M., & Anwar, M. (1982). Thin Layer Chromatography of Aromatic Amines. Journal of the Chemical Society of Pakistan, 4(1), 1-3.

• ResearchGate. (2018). TLC tailing and carboxylic acid? Available at: [Link]

• Reddit. (2024). "Reverse streaking" on silica flash chromatography + TLC. Available at: [Link]

• BGD Group. (2011). TLC Developing System.

• Chemistry LibreTexts. (2022). 2.3F: Visualizing TLC Plates. Available at: [Link]

• Chemistry Hall. (2020). Thin Layer Chromatography: A Complete Guide to TLC. Available at: [Link]

• University of Wisconsin-Madison. (n.d.). CHEM 344 Thin Layer Chromatography. Available at: [Link]

• OperaChem. (2024). TLC-Thin Layer Chromatography. Available at: [Link]

• Chemistry LibreTexts. (2022). Thin Layer Chromatography. Available at: [Link]

• Ali, I., & Aboul-Enein, H. Y. (2002). Stationary Phases for Thin-Layer Chromatography. ResearchGate. Available at: [Link]

• Bitesize Bio. (2025). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. Available at: [Link]

• ResearchGate. (2022). How do i stop tailing from happening on my HPTLC? Available at: [Link]

• ResearchGate. (2022). Troubleshooting on thin-layer chromatography (TLC) of fructan-type carbohydrates? Available at: [Link]

• A Level Chemistry. (2024). Thin Layer Chromatography - A Level Chemistry Revision Notes. Available at: [Link]

• Organic Chemistry Portal. (n.d.). TLC stains. Available at: [Link]

• OperaChem. (2024). TLC TROUBLESHOOTING- The most common problems with TLCs. Available at: [Link]

• Allen, J. R., et al. (2017). Transition-Metal-Free Amine Oxidation: A Chemoselective Strategy for the Late-Stage Formation of Lactams. Organic Letters, 19(5), 1098-1101.
• Schiller, J., et al. (2011). A simple TLC-MALDI method to monitor oxidation products of phosphatidylcholines and -ethanolamines.

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• 15. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 16. Sciencemadness Discussion Board - Good solvent system for separating aromatic amines and/or oximes on alumina TLC plates? - Powered by XMB 1.9.11 [sciencemadness.org]
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• 18. akjournals.com [akjournals.com]

Effective methods for the removal of impurities from the final (2-Chloro-4-nitrophenyl)methanamine product

This guide serves as a specialized Technical Support Center for researchers working with (2-Chloro-4-nitrophenyl)methanamine (also known as 2-chloro-4-nitrobenzylamine).[1] It is designed to move beyond generic advice, offering precise, chemically grounded troubleshooting for impurity removal.

Topic: Effective Removal of Impurities from (2-Chloro-4-nitrophenyl)methanamine Ticket Type: Advanced Purification Protocols & Troubleshooting Assigned Specialist: Senior Application Scientist[1]

Core Philosophy: The Self-Validating Purification System[1]

In the synthesis of benzylamines like (2-Chloro-4-nitrophenyl)methanamine, purity is not achieved by a single "magic" step but by exploiting the distinct physicochemical properties of the amine functional group versus the neutral impurities (starting materials) and side-products.[1]

We utilize a "Catch-and-Release" Acid-Base Strategy as the primary self-validating system.[1] This method relies on the reversible protonation of the benzylic amine (pKa ~9.5), allowing it to migrate between aqueous and organic phases, while non-basic impurities remain trapped in the organic phase.[1]

The Protocol: Acid-Base "Catch-and-Release"[1]

Objective: Isolate the target amine from non-basic impurities (e.g., 2-chloro-4-nitrobenzonitrile, 2-chloro-4-nitrobenzyl alcohol, or unreacted benzyl halides).[1]

Step-by-Step Workflow:

• Dissolution (The Load): Dissolve the crude reaction residue in a water-immiscible organic solvent. Dichloromethane (DCM) or Ethyl Acetate (EtOAc) are recommended.[1]

  • Why? These solvents solubilize both the product and most organic impurities.

• Acid Extraction (The Catch): Extract the organic layer with 1M HCl (aq) (3 washes).[1]

  • Mechanism:[1][2][3][4][5] The target amine is protonated to form the water-soluble hydrochloride salt

    .[1][2]

  • Fate of Impurities: Neutral impurities (nitriles, halides, alcohols) cannot accept a proton at this pH and remain in the organic layer.[1]

• Phase Separation: Separate the layers. Keep the Aqueous Acidic Layer (contains product).[1] Discard the organic layer (contains non-basic impurities).

  • Validation Check: TLC the organic layer.[1] It should show the spots corresponding to starting materials.[1]

• Base Neutralization (The Release): Cool the aqueous layer to 0°C and slowly basify with 10% NaOH or Sat.[1] NaHCO₃ until pH > 12.[1]

  • Mechanism:[1][2][3][4][5] Deprotonation regenerates the free amine, which precipitates or oils out as it becomes insoluble in water.[1]

• Final Extraction: Extract the turbid aqueous mixture with fresh DCM (3 washes). Dry the combined organic layers over anhydrous

  , filter, and concentrate.

Troubleshooting Specific Impurities

Users often encounter specific stubborn impurities.[1] Use this guide to identify and remove them.

Issue A: The "Bis-Benzylamine" Impurity (Over-Alkylation)[1]

• Symptom: A secondary amine spot on TLC (usually less polar than the primary amine) or an extra set of aromatic signals in NMR.[1]

• Cause: During alkylation syntheses, the product amine reacts with the starting alkyl halide, forming the dimer: Bis(2-chloro-4-nitrobenzyl)amine.[1]

• Removal Strategy:

  • Solubility Differential: The hydrochloride salt of the secondary amine (dimer) is often significantly less soluble in water than the primary amine salt.

  • Protocol: During the "Acid Extraction" step (Step 2 above), if a precipitate forms at the interface, filter it off.[1] This is likely the insoluble dimer salt.

  • Chromatography: If extraction fails, use Flash Column Chromatography.[1]

    • Stationary Phase: Silica Gel.[1][6][7]

    • Mobile Phase: DCM:Methanol (95:5) + 1% Triethylamine (TEA).[1] The TEA prevents tailing of the amine.[1]

Issue B: The "Reduced Nitro" Impurity (Aniline Formation)

• Symptom: Presence of 2-chloro-4-aminobenzylamine (diamine).[1]

• Cause: If catalytic hydrogenation (Pd/C, H2) was used to reduce a nitrile to the amine, the nitro group may have also reduced to an aniline.[1]

• Removal Strategy: pH-Controlled Extraction (The pKa Switch) [1]

  • Concept: The benzylic amine (pKa ~9.[1][8]5) is more basic than the aniline (pKa ~4.0).[1]

  • Protocol:

    • Dissolve mixture in acidic water (pH 1).

    • Adjust pH to ~5.5 - 6.0 .

    • Extract with organic solvent (e.g., EtOAc).

    • Result: At pH 6, the aniline is largely unprotonated (neutral) and extracts into the organic layer.[1] The benzylamine remains protonated (charged) in the water.[1]

    • Basify the water to pH 12 and extract the purified target amine.[1]

Visualizing the Workflow

Figure 1: Purification Logic Flow

This diagram illustrates the decision-making process for purifying the crude mixture based on the nature of the impurities.[1]

Caption: Logical workflow for the acid-base purification of (2-Chloro-4-nitrophenyl)methanamine, highlighting the divergence for removing aniline impurities.

Data & Solubility Reference

Table 1: Solubility Profile for Purification

Use this data to select solvents for recrystallization or extraction.[1]

Solvent System	Free Base Solubility	HCl Salt Solubility	Application
Water	Insoluble (<0.1 mg/mL)	High (>50 mg/mL)	Phase for salt formation
Dichloromethane	High	Insoluble	Extraction of free base
Diethyl Ether	Moderate	Insoluble	Precipitating the salt
Ethanol	High	High (Hot), Mod (Cold)	Recrystallization solvent
Hexane/Heptane	Low	Insoluble	Anti-solvent for crystallization

Table 2: Common Impurity Identification

Impurity Type	Origin	TLC Behavior (vs Product)	Removal Method
Starting Nitrile	Incomplete Reduction	Higher Rf (Less Polar)	Acid/Base Extraction
Benzyl Alcohol	Hydrolysis of Halide	Higher Rf	Acid/Base Extraction
Bis-amine (Dimer)	Over-alkylation	Lower Rf (if free base)	Salt Precipitation / Column
Aniline Analog	Nitro Reduction	Variable (pH dependent)	pH 6 Extraction

Frequently Asked Questions (FAQs)

Q: I tried the HCl extraction, but my product didn't precipitate. Where is it? A: The hydrochloride salt of this amine is likely highly water-soluble.[1] It will not precipitate inside the separatory funnel. You must separate the aqueous layer, then basify it to regenerate the insoluble free base, or evaporate the water to isolate the solid salt.[1]

Q: Can I recrystallize the HCl salt directly? A: Yes. This is an excellent way to reach >99% purity.

• Protocol: Dissolve the crude salt in a minimum amount of hot Ethanol or Methanol . Once dissolved, slowly add Diethyl Ether or Ethyl Acetate until the solution turns slightly cloudy. Cool slowly to 4°C. The pure salt will crystallize as white/off-white needles.

Q: My product is colored (yellow/orange) even after purification. A: Nitro compounds are inherently colored (often yellow).[1] However, deep orange or brown usually indicates oxidation products or traces of the aniline impurity. If the color persists after Acid-Base extraction, perform a filtration through a short pad of silica gel using DCM as the eluent.

Q: Is the nitro group stable to the acid/base workup? A: Yes. The aromatic nitro group is stable to dilute HCl (1M) and NaOH (10%) at room temperature.[1] Avoid refluxing in strong acid/base, which could hydrolyze the nitrile (if present) or degrade the molecule.

References

• BenchChem. Application Notes and Protocols for the Purification of 2-Chloro-4-nitrobenzene-1,3-diamine. (Analogous solubility and purification principles for nitro-substituted benzenes). Link

• Sigma-Aldrich. 2-CHLORO-4-NITROBENZONITRILE Technical Data. (Precursor properties and handling).[1][2][3][6][7][8][9][10] Link

• ChemicalBook. (2-Chloro-4-nitrophenyl)methanamine Properties and Synthesis. Link

• National Institutes of Health (NIH). Bis(benzylamine) monomers: One-pot preparation and application. (Discussion on bis-benzylamine impurity formation and removal). Link

• ResearchGate. How can I remove an excess of benzylamine in my synthesized pyridine bases nucleus product? (General protocols for benzylamine pKa-based extraction). Link

Sources

• 1. AU2005321946B2 - Enzyme modulators and treatments - Google Patents [patents.google.com]
• 2. quora.com [quora.com]
• 3. 4-(Aminomethyl)-2-chloroaniline | 263713-33-3 | Benchchem [benchchem.com]
• 4. RU2046794C1 - Method of synthesis of 2-chloro-4-nitrophenol - Google Patents [patents.google.com]
• 5. CN101343232B - Preparation method for 2-chloro-4-nitroaniline - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
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• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Considerations and challenges for scaling up the synthesis of (2-Chloro-4-nitrophenyl)methanamine

This is an in-depth technical support guide designed for the scale-up and troubleshooting of (2-Chloro-4-nitrophenyl)methanamine synthesis.

Executive Summary & Route Selection

(2-Chloro-4-nitrophenyl)methanamine (also known as 2-chloro-4-nitrobenzylamine) is a critical intermediate often used in the synthesis of kinase inhibitors and other bioactive small molecules. Its structure features a primary amine, a chlorine atom at the ortho position, and a nitro group at the para position relative to the benzylic amine.

Strategic Route Analysis

For scale-up (100g to multi-kg), selecting the correct synthetic pathway is the single most important decision to ensure safety and purity.

Route	Methodology	Scale-Up Viability	Primary Challenge
A. Delépine Reaction (Recommended)	Alkyl halide + Hexamine Hydrolysis	High	Handling lachrymatory benzyl halides; Formaldehyde byproduct.
B. Gabriel Synthesis	Alkyl halide + K-Phthalimide Hydrazine	Medium	Poor atom economy; Hydrazine toxicity/safety.
C. Nitrile Reduction	2-Cl-4-NO₂-Benzonitrile + Borane	Low/Complex	Chemoselectivity: Reducing nitrile without reducing the nitro group is difficult.
D. Direct Amination	Alkyl halide + NH₃	Critical Failure Risk	Over-alkylation: Formation of secondary/tertiary amines is unavoidable.

Senior Scientist Recommendation: Adopt Route A (Delépine Reaction) . It is the most robust method for generating primary benzylic amines with high chemoselectivity, avoiding the "over-alkylation" seen with ammonia and the "over-reduction" (nitro to aniline) risks associated with catalytic hydrogenation.

Process Workflow & Logic

The following diagram illustrates the recommended Delépine workflow and critical decision points.

Caption: Logical flow for the Delépine synthesis of 2-chloro-4-nitrobenzylamine, highlighting the critical intermediate isolation.

Troubleshooting & FAQs

Module A: Reaction Setup & Reagents

Q1: Why can't I just react 2-chloro-4-nitrobenzyl chloride with aqueous ammonia? It seems cheaper. A: While cheaper, this method is chemically flawed for scale-up. Benzyl halides are highly reactive electrophiles. As soon as a molecule of primary amine is formed, it becomes more nucleophilic than the ammonia, reacting again with the starting material to form secondary and tertiary amines (bis-alkylation).

• Consequence: You will obtain a mixture of mono-, di-, and tri-benzylamines that are difficult to separate, drastically lowering yield.

• Solution: The Delépine reaction uses hexamine, which forms a stable quaternary salt that cannot react further, guaranteeing 100% selectivity for the primary amine [1].

Q2: My quaternary hexaminium salt isn't precipitating. What should I do? A: The salt formation is solvent-dependent.

• Diagnosis: You are likely using a solvent that is too polar (like methanol) or too non-polar (like pure hexane) where the solubility dynamics are off.

• Fix: The ideal solvent is Chloroform (classic) or Ethanol (greener). If using Ethanol, ensure it is anhydrous. If the salt doesn't precipitate, add a non-polar co-solvent like Diethyl Ether or MTBE to force precipitation.

• Protocol: Stir the benzyl halide and hexamine (1.05 eq) in Chloroform at room temperature (or mild reflux) for 4–12 hours. The salt should crash out as a white/pale yellow solid. Filter and wash with ether.

Module B: Hydrolysis & Workup

Q3: During acid hydrolysis, I see a gummy solid forming that traps my product. How do I prevent this? A: This "gum" is often a polymer of formaldehyde (paraformaldehyde) generated during hydrolysis.

• Mechanism: The Delépine hydrolysis releases 6 equivalents of formaldehyde per molecule of amine.

• Fix: Ensure you have adequate solvent volume (Ethanol/Water mix) and sufficient acid (HCl).

• Process Tip: After hydrolysis (refluxing the salt in ethanolic HCl), steam distillation or simply distilling off the solvent volume can help remove the volatile formaldehyde (as diethyl acetal). Alternatively, add water to the reaction mixture after hydrolysis; the formaldehyde stays in the aqueous phase, while the amine hydrochloride remains soluble.

Q4: How do I isolate the free base without it decomposing? A: Benzylamines can be sensitive to air (CO₂ absorption) and oxidation.

• Neutralization: Cool the acidic hydrolysis mixture to 0–5°C.

• Basification: Slowly add 20% NaOH or NH₄OH until pH > 10. Caution: Exothermic.

• Extraction: Immediately extract with DCM or EtOAc.

• Drying: Dry over Na₂SO₄ and concentrate.

• Storage: Store under nitrogen/argon. If the free base is an oil, consider converting it immediately to the Hydrochloride salt (treat with HCl in dioxane/ether) for long-term stability.

Module C: Safety & Impurities

Q5: The starting material (2-chloro-4-nitrobenzyl chloride) is extremely irritating. How do we handle it safely on a kg scale? A: This compound is a potent lachrymator (tear gas agent) and skin sensitizer.

• Engineering Controls: All weighing and transfers must occur in a certified fume hood or a powder containment enclosure.

• Neutralization: Keep a beaker of 10% aqueous ammonia or sodium bisulfite nearby to neutralize spills.

• PPE: Double nitrile gloves, full face shield, and a Tyvek suit are mandatory.

• Cleaning: Wash all glassware with an ethanolic ammonia solution before removing it from the hood to destroy residual alkyl halide.

Q6: I am detecting an impurity with M+ = 170 (approx). What is it? A: This is likely 2-chloro-4-nitrotoluene , the unreacted precursor to your benzyl chloride.

• Cause: Incomplete halogenation or incomplete purification of the starting material.

• Impact: It is inert in the Delépine reaction and will carry through to the extraction.

• Removal: It is non-polar. Wash the acidic aqueous solution of your amine product with hexanes/ether before basifying. The impurity will partition into the organic layer, while your product (as the salt) stays in the water.

Detailed Experimental Protocol (Delépine Method)

Step 1: Formation of Hexaminium Salt

• Dissolve 2-chloro-4-nitrobenzyl chloride (1.0 eq) in Chloroform (5 vol).

• Add Hexamethylenetetramine (1.05 eq) in one portion.

• Stir at reflux (approx. 60°C) for 4 hours. A thick precipitate will form.

• Cool to 20°C. Filter the solid.

• Wash the cake with Chloroform (2 vol) and Diethyl Ether (2 vol).

• Dry under vacuum. Result: White to pale yellow crystalline solid.

Step 2: Hydrolysis to Amine

• Suspend the salt from Step 1 in Ethanol (10 vol).

• Add Conc. HCl (3.0 eq relative to start material).

• Reflux for 2–4 hours. The solid will dissolve, and later ammonium chloride may precipitate.

• Critical Step: Distill off approx. 50% of the solvent to remove formaldehyde (as acetal).

• Cool the residue to 0°C. Filter off the inorganic NH₄Cl byproduct.

• Concentrate the filtrate to near dryness.

Step 3: Isolation

• Dissolve the residue in water.

• Wash with Ether (removes non-basic impurities).

• Basify the aqueous layer with 20% NaOH to pH 12.

• Extract 3x with Dichloromethane (DCM) .

• Dry (Na₂SO₄) and concentrate to yield (2-Chloro-4-nitrophenyl)methanamine .

References

• Delépine Reaction Mechanism & Utility

  • Source: "The Delépine Reaction."[1][2][3] Comprehensive Organic Name Reactions and Reagents.

  • Context: Explains the high selectivity for primary amines via the quaternary salt intermedi

  • URL:

• Synthesis of Nitrobenzylamines via Hexamine

  • Source: Blazevic, N., et al. "Hexamethylenetetramine, A Versatile Reagent in Organic Synthesis."[2] Synthesis, 1979.[2][4]

  • Context: Detailed review of using hexamine for benzyl halide amin

  • URL:

• Handling of Lachrymatory Benzyl Halides

  • Source: National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.
  • Context: Safety protocols for alkylating agents and lachrym

  • URL:

• Alternative Route (Nitrile Reduction)

  • Source: "Selective Reduction of Nitriles in the Presence of Nitro Groups."[5] Journal of Organic Chemistry.

  • Context: Discusses the difficulty of chemoselectivity (Borane vs.

  • URL:

Sources

• 1. Delépine reaction - Wikipedia [en.wikipedia.org]
• 2. Delepine reaction [organic-chemistry.org]
• 3. Delepine Reaction (Chapter 38) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Delépine Reaction [drugfuture.com]
• 5. digitalcommons.calvin.edu [digitalcommons.calvin.edu]

Technical Support Center: Optimization of Solvent Systems for Efficient Recrystallization of (2-Chloro-4-nitrophenyl)methanamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, chemists, and drug development professionals in optimizing the purification of (2-Chloro-4-nitrophenyl)methanamine (also known as 2-chloro-4-nitrobenzylamine).

This compound presents unique physicochemical challenges: it possesses a basic primary amine, a strongly electron-withdrawing nitro group, and a lipophilic chloro-substituted aromatic ring. These competing functional groups dictate its solubility profile and intermolecular interactions, which fundamentally influence its melting point, solubility, and crystal habit[1].

This guide provides field-proven, self-validating protocols to ensure high-yield, high-purity recrystallization, whether you are isolating the free base or its hydrochloride salt.

Physicochemical Properties & Solvent Selection Matrix

The first step in optimizing recrystallization is understanding the causality behind solvent selection. The free base is moderately polar and prone to "oiling out" if the solvent system is not carefully balanced. For the purification of this compound, a solvent system of ethyl acetate and hexane is a common and highly effective choice, allowing polarity to be fine-tuned to achieve optimal separation[2]. Alternatively, converting the amine to its hydrochloride salt drastically alters its dielectric requirements, often providing a more robust purification pathway[3].

Table 1: Solvent Selection Matrix for (2-Chloro-4-nitrophenyl)methanamine

Form	Target Property	Primary Solvent (Good)	Anti-Solvent (Poor)	Mechanistic Rationale
Free Base	Moderate Polarity	Ethyl Acetate	Hexane / Heptane	EtOAc solvates the polar amine/nitro groups via dipole interactions; hexane reduces the overall dielectric constant to induce controlled nucleation.
Free Base	High Lipophilicity	Toluene	Heptane	Toluene perfectly solvates the chlorinated aromatic ring via stacking; heptane forces the polar amine out of solution.
HCl Salt	High Polarity / Ionic	Methanol / Ethanol	Diethyl Ether	Alcohols disrupt the strong ionic hydrogen bonding to dissolve the salt; ether rapidly crashes out the ionic crystal lattice.
HCl Salt	Moderate Polarity	Isopropanol (IPA)	None (Cooling only)	IPA exhibits a steep temperature-solubility curve for amine hydrochlorides, allowing for highly efficient single-solvent recrystallization.

Recrystallization Workflow & Decision Matrix

The following diagram outlines the logical pathway for determining the optimal recrystallization strategy based on your downstream requirements.

Figure 1: Decision matrix and workflow for the recrystallization of (2-Chloro-4-nitrophenyl)methanamine.

Standard Operating Procedures (SOPs)

Every protocol must act as a self-validating system. Do not proceed to the next step without confirming the success of the previous one.

Protocol A: Free Base Recrystallization (Solvent/Anti-Solvent Method)

Best for: Applications requiring the unprotonated amine for immediate downstream coupling or reductive amination.

• Dissolution: Weigh the crude (2-Chloro-4-nitrophenyl)methanamine and transfer it to an Erlenmeyer flask. Add a minimum volume of hot Ethyl Acetate (approx. 60 °C) until the solid just dissolves. Swirl continuously.

• Decolorization (Optional): If the solution is dark brown/yellow (indicating oxidation byproducts), add 1-2% w/w activated carbon. Boil for 2 minutes, then perform a hot gravity filtration through a Celite pad.

• Saturation: While keeping the solution warm on a hotplate, add hot Hexane dropwise. Stop immediately when a faint, persistent cloudiness appears. This is the exact point of supersaturation.

• Clarification: Add 1-2 drops of hot Ethyl Acetate just until the solution clears again.

• Controlled Nucleation: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature. Causality: Slow cooling promotes the growth of large, pure crystal lattices, excluding impurities. Rapid cooling traps impurities within the crystal matrix.

• Yield Maximization: Once at room temperature, transfer the flask to an ice bath (4 °C) for 30-60 minutes.

• Isolation: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold Hexane.

• Self-Validation Step: Spot the mother liquor on a TLC plate alongside your pure crystals (Eluent: EtOAc/Hexane 1:1, UV 254 nm). If a heavy concentration of the product remains in the liquor, your solvent ratio was too rich in EtOAc. Concentrate the filtrate by 50% under reduced pressure and repeat the cooling cycle for a second crop.

Protocol B: Hydrochloride Salt Formation & Recrystallization

Best for: Long-term storage, high-throughput screening, or when the free base is persistently impure[3].

• Salt Formation: Dissolve the crude free base in anhydrous Diethyl Ether or Dichloromethane (DCM). Slowly add a stoichiometric amount of HCl in dioxane (4M) at 0 °C. The hydrochloride salt will precipitate immediately as a crude solid.

• Isolation of Crude Salt: Filter the crude salt and transfer it to a clean Erlenmeyer flask.

• Dissolution: Add a minimum amount of boiling Isopropanol (82 °C) until the salt completely dissolves.

• Crystallization: Allow the solution to cool slowly to room temperature, then transfer to a 4 °C ice bath.

• Isolation: Filter the highly pure, crystalline (2-Chloro-4-nitrophenyl)methanamine hydrochloride and wash with ice-cold Isopropanol.

• Self-Validation Step: Dissolve a few crystals of the final product in distilled water and test the pH; it should be slightly acidic (~pH 4-5). Furthermore, the melting point of the HCl salt should be sharp and significantly higher than that of the free base, confirming successful conversion and high purity.

Troubleshooting Guide

Q: My product is "oiling out" (forming a separate liquid layer) instead of crystallizing. What causes this and how do I fix it? A: Oiling out occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent. This is common with substituted benzylamines when too much anti-solvent (Hexane) is added too quickly, or if the solution is cooled too rapidly. Solution: Reheat the mixture until it becomes a homogeneous solution again. Add a few drops of your primary solvent (Ethyl Acetate) to slightly lower the saturation temperature, and cool the flask much more slowly. If available, adding a "seed crystal" of pure product while the solution is warm will bypass the oiling phase and force crystallization.

Q: The yield of my recrystallized product is extremely low (<40%). Where did my compound go? A: Your compound is likely still dissolved in the mother liquor. This happens if you used too much primary solvent (EtOAc) during the initial dissolution step, or if the compound is simply too soluble in the chosen solvent mixture at 4 °C. Solution: Always use the absolute minimum amount of boiling solvent. To recover your product, concentrate the mother liquor under reduced pressure to about 1/3 of its original volume, add a slight excess of anti-solvent, and chill to force a second crop of crystals.

Q: My crystals are slightly yellow/orange even after recrystallization. Is this normal? A: While nitroaromatics inherently possess some color (often pale yellow), a deep orange or brown hue indicates the presence of oxidized amine impurities or residual nitro-reduction byproducts. Solution: Implement the activated carbon (Darco) hot-filtration step outlined in Protocol A, Step 2. Carbon efficiently adsorbs highly conjugated, colored polymeric impurities.

Frequently Asked Questions (FAQs)

Q: Is it better to purify and store (2-Chloro-4-nitrophenyl)methanamine as a free base or a hydrochloride salt? A: As a general rule in drug development and synthetic chemistry, forming the hydrochloride salt is highly recommended[3]. The free base of primary aromatic/benzylic amines is susceptible to slow air oxidation and degradation over time. The HCl salt is an ionic solid, making it highly crystalline, non-volatile, and significantly more stable for long-term benchtop storage.

Q: What are the specific safety considerations when heating solvent systems containing this compound? A: Nitroaromatic compounds possess inherent thermal instability and can decompose exothermically if subjected to extreme heat.

• Never heat the compound to dryness on a high-temperature hotplate.

• Always use a controlled water bath or an aluminum heating block.

• Because the compound contains a chlorinated aromatic ring and a nitro group, any decomposition fumes are highly toxic. Ensure all hot filtrations and recrystallizations are performed inside a certified fume hood.

References

• Benchchem. 4-(Aminomethyl)-2-chloroaniline | 263713-33-3.
• Benchchem. Technical Support Center: Optimizing Reaction Conditions for 4-Isopropoxy-3-nitrobenzylamine.
• ACS Publications. Process Development of 4-[N-Methyl-N-(tetrahydropyran-4-yl)aminomethyl]aniline Dihydrochloride: A Key Intermediate for TAK-779.

Sources

• 1. benchchem.com [benchchem.com]
• 2. 4-(Aminomethyl)-2-chloroaniline | 263713-33-3 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Guide: Preventing Degradation of (2-Chloro-4-nitrophenyl)methanamine During Workup and Purification

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for handling sensitive chemical intermediates. This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice and best practices for (2-Chloro-4-nitrophenyl)methanamine. The inherent reactivity of this benzylic amine, substituted with strong electron-withdrawing groups, presents unique challenges during post-reaction workup and purification. Our goal is to equip you with the knowledge to mitigate degradation, maximize yield, and ensure the high purity of your final compound.

Section 1: Understanding the Core Instability

This section addresses the fundamental chemical properties of (2-Chloro-4-nitrophenyl)methanamine that contribute to its degradation.

Q1: What are the primary degradation pathways for (2-Chloro-4-nitrophenyl)methanamine?

A: The primary point of instability is the primary benzylic amine group. It is highly susceptible to two main degradation pathways:

• Oxidation: Exposure to atmospheric oxygen is the most common cause of degradation. The reaction can proceed through an imine intermediate, which is then hydrolyzed to form 2-chloro-4-nitrobenzaldehyde. This is often observed as a yellowing or browning of the crude product or purification fractions. Benzylamines are known to degrade when exposed to air, and this process can be accelerated by light and trace metal impurities.[1][2]

• Carbon Dioxide Adduct Formation: Like many primary amines, (2-Chloro-4-nitrophenyl)methanamine can react with atmospheric carbon dioxide (CO₂) to form a carbamate or carbonate salt.[1] This can lead to issues with solubility, chromatography, and accurate characterization if not addressed.

Caption: Primary degradation routes for (2-Chloro-4-nitrophenyl)methanamine.

Q2: How do the chloro and nitro substituents on the aromatic ring influence the molecule's stability?

A: The chloro and nitro groups are strong electron-withdrawing substituents. This has two main effects:

• Decreased Basicity: These groups pull electron density away from the aromatic ring and, to a lesser extent, from the benzylic amine. This makes the amine less basic compared to an unsubstituted benzylamine.

• Increased Susceptibility to Nucleophilic Attack (Ring): While the primary degradation occurs at the amine, the electron-deficient nature of the ring makes it more susceptible to nucleophilic aromatic substitution under harsh conditions (e.g., strong base, high heat), though this is not a typical concern during standard workup and purification.

Crucially, these groups do not prevent the oxidation of the amine group, which remains the principal stability concern. The electrochemical potential at which anilines oxidize is shifted to more positive values by electron-withdrawing groups, but the fundamental oxidation pathways remain relevant.[3]

Section 2: Troubleshooting Guide for Reaction Workup

A successful purification begins with a clean and efficient workup. This section provides solutions to common problems encountered after the reaction is complete.

Q3: My crude product is a dark, oily residue after solvent evaporation. What likely caused this and how can I prevent it?

A: This is a classic sign of significant oxidation. The formation of aldehyde and subsequent byproducts often results in dark, difficult-to-purify materials.

Causality & Prevention:

• Oxygen Exposure: The crude product was likely exposed to air for a prolonged period, especially while in solution and during heating for solvent removal.

• Solution:

  • Inert Atmosphere: Conduct all steps of the workup (quenching, extractions, drying) under an inert atmosphere like nitrogen or argon.

  • Degassed Solvents: Use solvents that have been sparged with nitrogen or argon to remove dissolved oxygen.

  • Low Temperature Evaporation: Remove the solvent on a rotary evaporator at the lowest practical temperature to minimize thermal stress and the rate of oxidation.

  • Speed: Do not leave the crude product in solution for extended periods (e.g., overnight). Proceed to purification as quickly as possible.

Q4: I have a poor yield after performing an aqueous extraction. What are the common pitfalls?

A: Low yield after extraction is typically a pH-related issue or due to emulsion formation.

Causality & Prevention:

• Incomplete Neutralization: If the reaction was run under acidic conditions, the product exists as an ammonium salt (e.g., hydrochloride salt).[4] This salt has high water solubility and will not be extracted into an organic solvent.

• Solution:

  • Controlled Basification: After quenching the reaction, add a mild base like saturated aqueous sodium bicarbonate (NaHCO₃) or 1M sodium carbonate (Na₂CO₃) solution.

  • pH Monitoring: Add the base slowly with vigorous stirring and monitor the pH of the aqueous layer with pH paper or a calibrated meter. Ensure the pH is > 8.5 to guarantee the amine is in its free base form.

  • Emulsion Breaking: If an emulsion forms, adding a small amount of brine (saturated NaCl solution) can help break it.

  • Back-Extraction: After the initial extraction, re-extract the aqueous layer with fresh organic solvent one or two more times to ensure complete recovery.

Section 3: FAQs for High-Purity Purification

This section focuses on best practices for chromatography and crystallization to achieve high purity while preventing on-column or post-purification degradation.

Q5: When I run a silica gel column, my product streaks badly and I get low recovery. Why is this happening?

A: This is a very common issue when purifying amines on standard silica gel. The problem stems from the interaction between the basic amine and the acidic surface of the silica.

Causality & Prevention:

• Acid-Base Interaction: Silica gel has acidic silanol groups (Si-OH) on its surface. These can protonate the basic amine, causing it to bind strongly to the stationary phase. This strong, often irreversible, binding leads to significant streaking (tailing) and product loss.

• Solution: Mobile Phase Modification

  • The most effective solution is to add a small amount of a basic modifier to your eluent system. Triethylamine (Et₃N) is the standard choice.

  • Recommended Eluent: Start with a Hexane/Ethyl Acetate system and add 0.5-1% triethylamine . For example, a mobile phase could be 90:10:1 Hexane:EtOAc:Et₃N. The triethylamine will deprotonate the silanol groups, preventing your product from binding and allowing for sharp, symmetrical peaks and high recovery.

Q6: My compound looks pure by TLC and NMR after the column, but it degrades within a few days, even as a solid. How can I ensure long-term stability?

A: The degradation of a seemingly pure compound points to ongoing, slow oxidation or reaction with atmospheric components. Proper storage is critical.

Causality & Prevention:

• Residual Oxygen/Moisture/CO₂: Even as a solid, the compound can react with trace amounts of oxygen, water, and CO₂ in the vial.[1][5]

• Light Exposure: Nitro-aromatic compounds can be light-sensitive, which can catalyze oxidative degradation.

• Solution: Optimal Storage Protocol:

  • Dry Thoroughly: Ensure the compound is completely free of solvent by drying under high vacuum for several hours.

  • Inert Atmosphere: Backfill the vial or container with an inert gas like argon or nitrogen before sealing.

  • Protect from Light: Store the vial in an amber container or wrap it in aluminum foil.

  • Low Temperature: Store the compound in a freezer, preferably at -20°C.[6]

Q7: What is the best purification strategy to achieve >99% purity for this compound?

A: Both flash chromatography and recrystallization can achieve high purity, and the best choice depends on the scale and the impurity profile.

Purification Technique	Starting Purity (%)	Expected Final Purity (%)	Expected Yield (%)	Key Parameters & Considerations
Flash Chromatography	~80-95	>99	60-85	Stationary Phase: Silica GelMobile Phase: Hexane/Ethyl Acetate + 1% TriethylamineBest for removing impurities with different polarities.
Recrystallization	>90	>99.5	70-90	Solvent System: Ethanol/Water or Isopropanol/HeptaneExcellent for removing minor impurities and providing a highly stable crystalline solid.

Data synthesized from common laboratory practices for similar compounds.[7]

Caption: Decision workflow for selecting the optimal purification method.

Section 4: Standardized Protocols

Follow these detailed protocols to minimize degradation and maximize the quality of your (2-Chloro-4-nitrophenyl)methanamine.

Protocol 1: Optimized Inert Atmosphere Aqueous Workup

This protocol assumes the reaction was performed in an organic solvent and may contain acidic byproducts.

• Preparation: Set up your separatory funnel and collection flasks. Ensure you have a supply of nitrogen or argon to blanket the headspace of your vessels.

• Cooling: Cool the completed reaction mixture to 0-5°C in an ice bath.

• Quenching: Slowly add deionized water or a mild quenching agent while maintaining the cool temperature.

• Neutralization: Transfer the mixture to a separatory funnel. Slowly add saturated aqueous sodium bicarbonate (NaHCO₃) solution in portions. Vent the funnel frequently to release CO₂ gas. Continue adding until the pH of the aqueous layer is ≥ 8.5.

• Extraction: Extract the mixture with an appropriate organic solvent (e.g., Ethyl Acetate or Dichloromethane) three times. Blanket the funnel with inert gas between extractions.

• Washing: Combine the organic layers and wash once with brine (saturated NaCl solution) to aid in drying.

• Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), agitate for 5-10 minutes, and then filter.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator at a bath temperature below 40°C. Once the bulk of the solvent is removed, switch to a high vacuum line to remove final traces.

Protocol 2: High-Fidelity Flash Column Chromatography

This protocol is designed to prevent on-column degradation and yield a highly pure product.

• Eluent Preparation: Prepare your mobile phase. A typical starting point is a 90:10 mixture of Hexane and Ethyl Acetate. To this mixture, add 1% by volume of triethylamine (Et₃N). Degas the eluent by sonicating or sparging with helium or argon.

• Column Packing: Pack a silica gel column using your prepared mobile phase. Ensure the column is packed evenly without any air bubbles.

• Sample Loading: Dissolve your crude product in a minimal amount of dichloromethane or your eluent. Adsorb this solution onto a small amount of silica gel (~2-3 times the mass of your crude product) and dry it to a free-flowing powder. Carefully load this dry powder onto the top of your packed column. This "dry loading" technique typically results in better separation.

• Elution: Begin eluting the column with your prepared mobile phase. Collect fractions and monitor them by TLC.

• Fraction Pooling & Evaporation: Combine the pure fractions and remove the solvent and triethylamine using a rotary evaporator. It may be beneficial to co-evaporate with a solvent like toluene once to help azeotropically remove the final traces of triethylamine.

• Final Drying: Dry the resulting product under high vacuum to a constant weight.

References

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Reference Data & Comparative Studies

A comparative analysis of different reducing agents for the synthesis of (2-Chloro-4-nitrophenyl)methanamine

A Comparative Guide to Reducing Agents for the Synthesis of (2-Chloro-4-aminophenyl)methanamine

This guide provides a detailed comparative analysis of various reducing agents for the selective synthesis of (2-Chloro-4-aminophenyl)methanamine from its nitro precursor. The selective reduction of an aromatic nitro group in the presence of a halogen substituent is a critical transformation in the synthesis of pharmaceuticals, agrochemicals, and dyes.[1] This document is intended for researchers, scientists, and drug development professionals seeking to optimize this challenging chemical step, focusing on maximizing yield and minimizing dehalogenation.

The core challenge lies in the chemoselectivity of the reduction. Many powerful reducing agents capable of converting a nitro group to an amine can also reduce or eliminate the aryl chloride, a common side reaction known as dehalogenation.[1][2] This guide will dissect the performance of several common and advanced reduction systems, providing the experimental data and mechanistic insights necessary to make an informed choice for your specific application.

Comparative Analysis of Key Reducing Agents

The selection of an appropriate reducing agent is paramount and depends on factors such as substrate sensitivity, required yield, process safety, cost, and scale. The following table summarizes the performance of several widely used methods for the selective reduction of a halogenated nitroarene.

Reducing System	Typical Conditions	Yield	Selectivity (vs. Dehalogenation)	Advantages	Disadvantages
Catalytic Hydrogenation
H₂ / Pd/C	H₂ (1-50 atm), RT-50°C, MeOH/EtOH	High	Poor to Moderate	High activity, readily available catalyst.[3]	High risk of dehalogenation, requires specialized pressure equipment.[2]
H₂ / Raney Ni	H₂ (1-50 atm), RT-80°C, MeOH/EtOH	Good to High	Good to Excellent	Lower propensity for dehalogenation compared to Pd/C.[3]	Pyrophoric catalyst, requires careful handling, potential for batch-to-batch variability.[4]
Transfer Hydrogenation
Hydrazine Hydrate / Pd/C	N₂H₄·H₂O, RT-80°C, EtOH	Good to High	Excellent	Avoids handling of H₂ gas, generally very high selectivity.[1]	Hydrazine is toxic and carcinogenic, careful handling required.
Formic Acid / Fe-Catalyst	HCOOH, RT, various solvents	Good to Excellent	Excellent	Base-free, mild conditions, uses inexpensive and abundant iron.[5]	Requires specific iron catalyst-ligand systems.
Stoichiometric Metal Reductants
Fe / Acid (e.g., NH₄Cl, AcOH)	Fe powder, 50-100°C, EtOH/H₂O	Good to High	Excellent	Very low cost, robust, highly selective, tolerant of many functional groups.[6][7]	Heterogeneous reaction, requires large excess of iron, workup can be cumbersome (iron sludge).[7]
SnCl₂·2H₂O	Reflux in EtOH or EtOAc	Good to High	Excellent	Mild, highly chemoselective, homogenous reaction.[2][8]	Requires multiple equivalents of tin salt, generation of tin-based waste.
Hydride-Based Systems
NaBH₄ / NiCl₂·6H₂O	RT, aq. CH₃CN	High	Good	Mild conditions, rapid reactions, avoids H₂ gas.[9]	Can sometimes lead to the formation of nickel boride precipitates.[9]

In-Depth Analysis and Experimental Protocols

This section provides a deeper look into the most common reduction methodologies, explaining the rationale behind their use and offering detailed experimental procedures.

Metal/Acid Reduction: The Béchamp Reduction and Its Variants

The reduction of nitroarenes using iron powder in the presence of a weak acid is a classic, cost-effective, and highly reliable method.[7] The reaction proceeds via a series of single-electron transfers from the surface of the iron metal to the nitro group. The acid serves to activate the iron surface and act as a proton source.

Mechanism Rationale: This method's high selectivity stems from the fact that the reduction potential of iron is sufficient to reduce the nitro group but generally not high enough to cleave the strong aryl-halide bond, making it ideal for substrates like (2-Chloro-4-nitrophenyl)methanamine precursors.[6]

Caption: Workflow for a typical iron/acid nitro group reduction.

• Reactor Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend the starting nitroarene (1.0 eq) in a mixture of ethanol, water, and glacial acetic acid (e.g., a 2:1:2 ratio by volume).

• Reagent Addition: Heat the suspension to a gentle reflux (approx. 80-90°C). Add reduced iron powder (3-5 eq) portion-wise over 15-30 minutes to control the exothermic reaction.

• Reaction: Maintain the reaction at reflux and monitor its progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Workup: Allow the mixture to cool to room temperature. Filter the suspension through a pad of Celite® to remove the excess iron and iron oxide byproducts, washing the pad thoroughly with ethanol or ethyl acetate.

• Isolation: Concentrate the filtrate under reduced pressure. Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate to neutralize the acetic acid.

• Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate. The crude product can be purified by column chromatography or recrystallization to yield the desired (2-Chloro-4-aminophenyl)methanamine.

Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation (CTH) is an increasingly popular alternative to traditional catalytic hydrogenation as it avoids the need for high-pressure hydrogen gas.[1] Instead, a hydrogen donor molecule, such as hydrazine hydrate or formic acid, generates hydrogen in situ on the surface of a metal catalyst.

Mechanism Rationale: Systems like hydrazine hydrate with Pd/C are exceptionally mild and selective.[1] The risk of dehalogenation is significantly reduced compared to using gaseous H₂, likely because the concentration of active hydrogen on the catalyst surface is lower and more controlled. This method is highly effective for substrates where other reducible groups must be preserved.

• Reactor Setup: To a solution of the halogenated nitroarene (1.0 eq) in ethanol in a round-bottom flask, add 10% Pd/C catalyst (0.5-2 mol%).

• Reagent Addition: Heat the mixture to reflux. Add hydrazine hydrate (3-5 eq) dropwise via an addition funnel. An exothermic reaction with gas evolution (nitrogen) will be observed.

• Reaction: After the addition is complete, maintain the reflux and monitor the reaction by TLC until the starting material is consumed (typically 1-2 hours).

• Workup: Cool the reaction to room temperature and carefully filter through a pad of Celite® to remove the catalyst. Caution: The Celite pad with the catalyst may be pyrophoric; do not allow it to dry completely and quench it with water.

• Isolation and Purification: Concentrate the filtrate under reduced pressure. The resulting residue can be purified by column chromatography or recrystallization to afford the pure product.

Stannous Chloride (SnCl₂) Reduction

Reduction with tin(II) chloride is another mild and highly chemoselective method for converting nitroarenes to anilines, particularly in non-acidic media.[8] It is tolerant of a wide range of functional groups, including esters, nitriles, and aldehydes, in addition to halogens.[8]

Mechanism Rationale: The reaction involves the transfer of electrons from Sn(II) to the nitro group, with the tin being oxidized to Sn(IV). The reaction proceeds through nitroso and hydroxylamine intermediates. The mildness of the reagent ensures that sensitive functional groups, including the C-Cl bond, remain untouched.

Caption: Overall redox transformation in a SnCl₂ reduction.

• Reactor Setup: Dissolve the starting nitroarene (1.0 eq) in ethanol or ethyl acetate in a round-bottom flask equipped with a reflux condenser.

• Reagent Addition: Add stannous chloride dihydrate (SnCl₂·2H₂O, 4-5 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux (approx. 70-80°C) and monitor by TLC. The reaction is typically complete in 1-3 hours.

• Workup: After cooling to room temperature, pour the reaction mixture into ice water. Carefully basify the mixture by adding a 5% aqueous sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) solution until the pH is ~8. This will precipitate tin salts.

• Isolation and Purification: Extract the aqueous slurry multiple times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to give the crude product, which can then be purified.

Conclusion and Recommendations

The synthesis of (2-Chloro-4-aminophenyl)methanamine via selective nitro group reduction offers several viable pathways.

• For robustness, low cost, and scalability , the Fe/acid reduction (Béchamp) remains a top choice, provided the subsequent workup to remove iron byproducts is manageable.[7]

• For high chemoselectivity and mild conditions , especially when other sensitive functional groups are present, catalytic transfer hydrogenation with hydrazine/Pd/C or reduction with SnCl₂ are excellent options.[1][8] The choice between them may come down to concerns over the toxicity of hydrazine versus the generation of tin waste.

• Catalytic hydrogenation with Raney Nickel is a good alternative to Pd/C when direct hydrogenation is preferred, as it significantly minimizes the risk of dehalogenation.[3][4]

Ultimately, the optimal method will depend on the specific constraints and priorities of the research or development project. It is always recommended to perform small-scale optimization studies before committing to a large-scale synthesis.

References

• RSC Publishing. (n.d.). Transfer hydrogenation of nitroarenes using cellulose filter paper-supported Pd/C by filtration as well as sealed methods.
• Wienhöfer, G., Sorribes, I., Boddien, A., Westerhaus, F., Junge, K., Junge, H., Llusar, R., & Beller, M. (2011). General and Selective Iron-Catalyzed Transfer Hydrogenation of Nitroarenes without Base. Journal of the American Chemical Society, 133, 12875-12879.
• Green Chemistry (RSC Publishing). (n.d.). Highly selective transfer hydrogenation of functionalised nitroarenes using cobalt-based nanocatalysts.
• Scientific.Net. (n.d.). Reduction of Aromatic Nitro Compounds to Azoxy Compounds with Sodium Borohydride.
• Journal of the American Chemical Society. (2024). Selective Reduction of Nitroarenes via Noncontact Hydrogenation.
• PMC. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C.
• PMC. (n.d.). Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst.
• Islamic Azad University, Mahabad Branch. (n.d.). Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN.
• BenchChem. (2025). Selective reduction of nitro group without affecting other functional groups.
• Journal of Synthetic Chemistry. (2024). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4.
• Organic-Chemistry.org. (n.d.). Nitro Reduction - Common Conditions.
• Asian Journal of Chemistry. (n.d.). Rapid and Efficient Reduction of Nitroarenes to Their Corresponding Amines with Promotion of NaBH4/NiCl2·6H2O System in Aqueous CH3CN.
• J-Stage. (n.d.). Reduction with Sodium Borohydride-Transition Metal Salt Systems. I. Reduction of Aromatic Nitro Compounds with the Sodium Borohydride-Nickelous Chloride System.
• Unknown Repository. (2007). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.
• SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.
• ACS Publications. (2015). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development.
• Oreate AI Blog. (2026). Beyond the Bechamp: Unpacking the Art of Nitro Group Reduction.
• SciSpace. (n.d.). Selective Reduction of the Nitro-group Using Co2(CO)8-H2O.
• Unknown Source. (n.d.). A new reagent for selective reduction of nitro group.
• Google Patents. (n.d.). US3148217A - Catalytic hydrogenation of halonitrobenzene compounds.
• Science Primary Literature. (2020). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.
• PubMed. (2002). Stannous chloride-mediated reductive cyclization-rearrangement of nitroarenyl ketones.
• Master Organic Chemistry. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger.
• RSC Publishing. (2025). Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach.
• Google Patents. (n.d.). EP0347136A2 - Method for reducing aromatic nitro groups.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction.
• Digital Commons @ NJIT. (n.d.). The reduction of aromatic nitro compounds with anhydrous stannous chloride.

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Comparing the reactivity of (2-Chloro-4-nitrophenyl)methanamine with other substituted benzylamines in organic reactions

Executive Summary

(2-Chloro-4-nitrophenyl)methanamine (also known as 2-chloro-4-nitrobenzylamine) is a highly functionalized building block frequently utilized in drug discovery and materials science. However, compared to unsubstituted benzylamine, its primary amine exhibits significantly attenuated nucleophilicity and basicity. This comparison guide provides an objective analysis of its reactivity profile against other substituted benzylamines, detailing the underlying causality of electronic and steric effects, and offering optimized, self-validating experimental protocols for its use in organic synthesis.

Mechanistic Fundamentals: Electronic & Steric Effects

To accurately predict the behavior of (2-Chloro-4-nitrophenyl)methanamine, one must understand how substituents interact with the benzylic amine. In aniline derivatives, the nitrogen lone pair is conjugated with the aromatic

-system, meaning para-substituents exert strong resonance effects. However, in benzylamines, the methylene ( ) spacer breaks this conjugation. Consequently, substituent effects on the amine's reactivity are governed almost entirely by inductive and field effects .

• The 4-Nitro Effect: The nitro group is a potent electron-withdrawing group (EWG). While it cannot withdraw electron density from the benzylic amine via resonance, its strong inductive pull through the

  -bond framework significantly lowers the of the amine[1].

• The 2-Chloro Effect: The ortho-chloro substituent exerts a dual effect. Inductively, it further withdraws electron density, compounding the deactivation of the amine[2]. Sterically, its proximity to the benzylic carbon creates significant hindrance, raising the activation energy (

  ) required to form the bulky tetrahedral intermediate during nucleophilic attacks.

• Combined Impact: The synergistic deactivation from the 2-chloro and 4-nitro groups makes (2-Chloro-4-nitrophenyl)methanamine a remarkably poor nucleophile compared to benzylamine[3] or 4-methoxybenzylamine[4]. Standard coupling conditions often fail or proceed sluggishly, necessitating highly active electrophiles and elevated temperatures.

Comparative Reactivity Data

The following table summarizes the quantitative and qualitative reactivity parameters of various substituted benzylamines to guide reagent selection.

Substituted Benzylamine	Primary Substituent Effect	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> (Approx.)	Relative Nucleophilicity	Steric Hindrance (Benzylic)
Benzylamine	None (Baseline)	9.33[3]	High	Low
4-Methoxybenzylamine	/ Field Effect	9.30[4]	High	Low
2-Chlorobenzylamine	(EWG)	8.52	Moderate	High
4-Nitrobenzylamine	(Strong EWG)	8.36[1]	Low	Low
(2-Chloro-4-nitrophenyl)methanamine	(Dual EWG)	~7.5 - 7.8*	Very Low	High

*Predicted value based on additive inductive deactivation.

Experimental Protocols & Workflows

When working with (2-Chloro-4-nitrophenyl)methanamine, standard protocols must be adapted to overcome its low nucleophilicity and high steric hindrance.

Protocol 1: Amide Bond Formation (HATU-Mediated Coupling)

Objective: Coupling the deactivated amine with a standard aliphatic carboxylic acid. Causality: Standard carbodiimides (e.g., EDC/HOBt) are often insufficient for this substrate. HATU is selected because it generates a highly reactive 7-aza-HOBt active ester, which accelerates the rate-determining nucleophilic attack.

-Diisopropylethylamine (DIPEA) is used as a non-nucleophilic base to ensure the amine remains fully deprotonated without competing for the electrophile.

Step-by-Step Methodology:

• Activation: Dissolve the carboxylic acid (1.0 equiv) and HATU (1.2 equiv) in anhydrous DMF (0.2 M concentration).

• Base Addition: Add DIPEA (3.0 equiv) and stir at room temperature for 15 minutes to pre-form the active ester.

• Nucleophile Addition: Add (2-Chloro-4-nitrophenyl)methanamine hydrochloride (1.1 equiv) to the mixture.

• Thermal Overcome: Heat the reaction to 50 °C. Note: Heating is critical here to overcome the steric barrier imposed by the ortho-chloro group.

• Self-Validating Tracking: Monitor the reaction via LC-MS. The system validates itself by tracking the disappearance of the active ester mass (

  ) and the appearance of the desired amide product mass.

• Workup: Upon completion (typically 4-6 hours), quench with saturated aqueous

  and extract with EtOAc. Wash the organic layer with 1N HCl to remove unreacted amine, followed by brine.

Protocol 2: Reductive Amination

Objective: Synthesizing a secondary amine via reaction with benzaldehyde. Causality: The low basicity of (2-Chloro-4-nitrophenyl)methanamine slows down the initial iminium ion formation. Using a dehydrating agent (molecular sieves) and a mild acid catalyst is essential to drive the equilibrium. Sodium triacetoxyborohydride (

) is chosen as the reducing agent because it selectively reduces the protonated iminium ion without reducing the aldehyde or the sensitive nitro group.

Step-by-Step Methodology:

• Imine Formation: Combine (2-Chloro-4-nitrophenyl)methanamine (1.0 equiv) and benzaldehyde (1.05 equiv) in anhydrous 1,2-dichloroethane (DCE).

• Catalysis: Add activated 4Å molecular sieves and catalytic acetic acid (0.1 equiv) to promote iminium ion formation.

• Equilibration: Stir at room temperature for 2 hours.

• Reduction: Add

  (1.5 equiv) portion-wise to control the mild exotherm.

• Self-Validating Tracking: Stir for 12 hours. Monitor by TLC; the system is validated when the highly polar primary amine starting material (low

  ) is completely converted to the less polar secondary amine product (higher ).

• Workup: Quench with 1N NaOH to neutralize the acetic acid and break down boron complexes, then extract with dichloromethane.

Mechanistic Visualization

Fig 1: Mechanistic pathway of amidation and the dual electronic/steric deactivation by substituents.

References

• PubChem. "Benzylamine | C6H5CH2NH2 | CID 7504". National Center for Biotechnology Information. URL:[Link]

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A Senior Application Scientist's Guide to the Structural Validation of Novel (2-Chloro-4-nitrophenyl)methanamine Derivatives

For researchers, scientists, and drug development professionals, the unambiguous structural determination of newly synthesized compounds is the bedrock of credible research and successful therapeutic development. The synthesis of novel derivatives from (2-Chloro-4-nitrophenyl)methanamine, a scaffold of interest in medicinal chemistry, presents a familiar yet critical challenge: to confirm with absolute certainty that the intended molecule has been created. This guide provides an in-depth comparison of the essential analytical methods for the structural validation of these derivatives, grounded in the principles of scientific integrity and field-proven expertise. We will explore not just the "how" but the "why" behind the application of Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Crystallography, treating them as a synergistic toolkit for robust structural elucidation.

The Imperative of Orthogonal Validation

Relying on a single analytical technique for structural confirmation is a precarious approach. Each method interrogates a different aspect of a molecule's physicochemical properties. By employing a suite of orthogonal techniques—methods that rely on different fundamental principles—we create a self-validating system where the data from each analysis must converge to support a single, consistent structure.[1] This approach minimizes the risk of misinterpretation and provides the highest level of confidence in the proposed structure.[2]

Caption: Workflow for the orthogonal validation of novel synthesized compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution.[3][4] It provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For derivatives of (2-Chloro-4-nitrophenyl)methanamine, both ¹H and ¹³C NMR are indispensable.

Expertise & Experience: Why NMR is Paramount

The power of NMR lies in its ability to map out the carbon-hydrogen framework of a molecule. For a derivative of (2-Chloro-4-nitrophenyl)methanamine, we can expect to see characteristic signals for the aromatic protons, the benzylic protons, and any new functional groups introduced. The chemical shifts (δ) of these protons and carbons are highly sensitive to their electronic environment. For instance, the introduction of an electron-withdrawing or electron-donating group on the amine will cause a predictable upfield or downfield shift in the signals of nearby protons.

Furthermore, through-bond scalar couplings (J-couplings) in ¹H NMR provide information about the connectivity of protons. The splitting patterns (singlet, doublet, triplet, etc.) reveal the number of neighboring protons. For more complex derivatives, two-dimensional (2D) NMR experiments like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) are essential to unambiguously assign proton and carbon signals and establish the complete bonding network.[5][6] NOESY (Nuclear Overhauser Effect Spectroscopy) can be employed to determine the through-space proximity of atoms, which is crucial for elucidating stereochemistry.[4]

Trustworthiness: A Self-Validating Protocol for NMR Analysis

A robust NMR analysis workflow ensures that the final structure is consistent with all observed data.

Caption: A comprehensive workflow for structural elucidation using NMR spectroscopy.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified derivative in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube. The choice of solvent is critical to avoid signal overlap with the analyte.

• Instrument Setup: Insert the sample into the NMR spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• Data Acquisition: Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. The number of scans will depend on the sample concentration.

• Data Processing: Apply a Fourier transform to the acquired free induction decay (FID). Phase the spectrum and calibrate the chemical shift scale using the residual solvent peak or an internal standard (e.g., TMS).

• Data Analysis: Integrate the peaks to determine the relative number of protons. Analyze the chemical shifts and coupling patterns to assign the signals to the protons in the molecule.

Mass Spectrometry: Confirming Molecular Weight and Formula

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[7][8] It is a cornerstone of chemical analysis in drug discovery, providing rapid and accurate determination of molecular weights.[9][10]

Expertise & Experience: What MS Reveals

For a novel derivative of (2-Chloro-4-nitrophenyl)methanamine, the primary goal of MS is to confirm its molecular weight. High-resolution mass spectrometry (HRMS) is particularly valuable as it can determine the mass with high accuracy, allowing for the confident determination of the elemental composition.[7] This is a critical step in verifying that the desired chemical transformation has occurred.

The fragmentation pattern observed in the mass spectrum can also provide valuable structural information.[8] By analyzing the masses of the fragment ions, it is often possible to piece together the structure of the parent molecule or confirm the presence of specific substructures. The characteristic isotopic pattern of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) will be a key signature to look for in the mass spectra of these derivatives.

Trustworthiness: A Self-Validating Protocol for LC-MS Analysis

Liquid Chromatography-Mass Spectrometry (LC-MS) is a common configuration that provides both separation and mass analysis.[8]

Caption: A typical workflow for LC-MS analysis.

Experimental Protocol: High-Resolution LC-MS

• Sample Preparation: Prepare a dilute solution of the purified derivative (typically 1-10 µg/mL) in a solvent compatible with the LC mobile phase (e.g., methanol or acetonitrile).

• LC Method: Use a suitable reversed-phase HPLC column (e.g., C18). Develop a gradient elution method using water and acetonitrile, both typically containing 0.1% formic acid to promote ionization.

• MS Method: Set the mass spectrometer to operate in a positive or negative electrospray ionization (ESI) mode, depending on the nature of the derivative. Acquire data in full scan mode over a mass range that includes the expected molecular weight of the product.

• Data Analysis: Extract the mass spectrum for the chromatographic peak corresponding to the product. Determine the accurate mass of the molecular ion and use this to calculate the elemental composition. Compare the theoretical and observed isotopic patterns.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that identifies the functional groups present in a molecule by measuring the absorption of infrared radiation.[11][12] While it does not provide the detailed structural map of NMR, it offers a quick and valuable confirmation of the chemical transformation.

Expertise & Experience: The Vibrational Fingerprint

In the synthesis of derivatives of (2-Chloro-4-nitrophenyl)methanamine, we are typically modifying the amine functional group. FTIR is an excellent tool to monitor these changes. For example, if the amine is acylated to form an amide, we would expect to see the disappearance of the N-H stretching vibrations of the primary amine (typically two bands in the 3300-3500 cm⁻¹ region) and the appearance of a new N-H stretch for the amide (one band in the 3200-3400 cm⁻¹ region) and a strong C=O (carbonyl) stretching vibration around 1630-1680 cm⁻¹. The presence of the nitro group (NO₂) will be evident from strong characteristic absorptions around 1500-1570 cm⁻¹ and 1300-1370 cm⁻¹.[13]

Trustworthiness: A Self-Validating Protocol for FTIR Analysis

Comparing the FTIR spectrum of the product with that of the starting material provides a clear validation of the chemical transformation.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

• Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the functional groups present in the molecule. Compare the spectrum to that of the starting material to confirm the expected changes.

Single-Crystal X-ray Crystallography: The Definitive 3D Structure

When a suitable single crystal of the novel derivative can be grown, X-ray crystallography provides the most unambiguous and detailed structural information.[14][15] It reveals the precise three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and absolute stereochemistry.[16]

Expertise & Experience: The Gold Standard

For chiral derivatives of (2-Chloro-4-nitrophenyl)methanamine, X-ray crystallography is the gold standard for determining the absolute configuration.[16] The data obtained from a crystallographic analysis can be used to confirm the connectivity and stereochemistry proposed by NMR and other spectroscopic methods. It provides the ultimate validation of the molecular structure.

Trustworthiness: A Self-Validating Protocol for X-ray Crystallography

The process from crystal mounting to structure refinement is a rigorous one that contains internal checks and balances.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of the purified derivative. This is often the most challenging step and may require screening of various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Crystal Mounting and Data Collection: Mount a suitable single crystal on a goniometer and place it in the X-ray diffractometer. Collect diffraction data at a low temperature (typically 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Process the diffraction data and solve the crystal structure using direct methods or Patterson methods. Refine the structural model against the experimental data to obtain the final atomic coordinates and displacement parameters.

• Structure Validation: Analyze the final structure for geometric reasonability and check for any unresolved issues in the electron density map. For chiral molecules, the Flack parameter is used to confidently determine the absolute stereochemistry.[16]

Comparison of Structural Validation Methods

Feature	NMR Spectroscopy	Mass Spectrometry	FTIR Spectroscopy	X-ray Crystallography
Information Provided	Detailed connectivity, stereochemistry, and dynamic information in solution.[3][4]	Molecular weight, elemental composition, and fragmentation patterns.[7][8]	Presence or absence of functional groups.[11][12]	Precise 3D atomic arrangement, bond lengths, bond angles, and absolute stereochemistry in the solid state.[14][15]
Sample Requirements	1-20 mg, requires solubility in deuterated solvents.[6]	Micrograms to nanograms.[8]	Milligrams to micrograms, can be solid or liquid.[17]	A single, well-ordered crystal (typically 0.1-0.5 mm).[18]
Strengths	Unparalleled for detailed structural elucidation in solution.	High sensitivity and accuracy for molecular weight determination.[8]	Rapid, non-destructive, and excellent for monitoring reactions.[17]	Provides the absolute and unambiguous 3D structure.[14]
Limitations	Lower sensitivity, can be complex for large molecules or mixtures.	Provides limited information on connectivity and stereochemistry.	Provides limited information on the overall molecular structure.[13]	Growing suitable crystals can be a major bottleneck. The structure is in the solid state, which may differ from the solution conformation.[18]

Conclusion

The structural validation of novel derivatives of (2-Chloro-4-nitrophenyl)methanamine requires a multi-faceted and orthogonal approach. While NMR spectroscopy serves as the primary tool for mapping the molecular framework in solution, it is critically supported by mass spectrometry for confirming the molecular weight and elemental composition, and FTIR spectroscopy for a rapid assessment of functional group transformations. When possible, single-crystal X-ray crystallography provides the ultimate, unambiguous confirmation of the three-dimensional structure. By judiciously applying these techniques in a complementary fashion, researchers can ensure the scientific integrity of their work and build a solid foundation for further studies in drug discovery and development.

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A comparative study of different catalytic systems for the hydrogenation of the nitro group in the precursor

Executive Summary

The reduction of nitroaromatics to anilines is a foundational transformation in the synthesis of active pharmaceutical ingredients (APIs). However, when the precursor molecule contains multiple reducible functional groups—such as halogens, alkenes, alkynes, or carbonyls—achieving high chemoselectivity becomes a significant process chemistry hurdle.

As a Senior Application Scientist, I have designed this guide to provide an objective, data-driven comparison of traditional and emerging catalytic systems. By evaluating Palladium on Carbon (Pd/C), Platinum on Carbon (Pt/C), Raney Nickel, and emerging Base-Metal/Single-Atom catalysts, this guide dissects the mechanistic causality behind catalyst performance and provides self-validating experimental protocols to ensure both operational safety and high product yield.

Mechanistic Foundations: The Haber Pathway

To rationally select a catalytic system, one must first understand the underlying reaction mechanism. The reduction of a nitro group, originally elucidated by Haber, proceeds via two primary pathways: the direct hydrogenation route and the indirect condensation route.

Causality & Safety Insight: The accumulation of the N-phenylhydroxylamine intermediate is a critical safety and quality concern. Hydroxylamines are thermally unstable and can undergo violent, exothermic disproportionation during downstream workup. An effective catalytic system must not only activate H₂ efficiently but also rapidly reduce this intermediate to the final aniline to prevent thermal runaway.

Caption: Haber mechanism for nitroarene reduction showing direct and condensation pathways.

Comparative Analysis of Catalytic Systems

Selecting the right catalyst requires balancing activity (Turnover Frequency, TOF), chemoselectivity, and safety.

• Palladium on Carbon (Pd/C): The industry workhorse. Causality: Pd possesses an optimal d-band center for H₂ activation, yielding extremely high reaction rates. However, Pd surfaces strongly adsorb aromatic rings, facilitating the oxidative addition of C-X bonds into the Pd(0) centers. This leads to severe hydrodehalogenation, making it unsuitable for halogenated precursors.

• Platinum on Carbon (Pt/C - Doped): Causality: Pt inherently exhibits a lower propensity for C-X cleavage than Pd. By doping Pt/C with heavy metals (e.g., Vanadium or Lead), the highly active step-edge sites responsible for dehalogenation are selectively poisoned. This steric and electronic modification dramatically increases chemoselectivity for the polar nitro group.

• Raney Nickel: A highly cost-effective sponge metal catalyst. Causality: Its massive surface area provides robust activity. However, it offers poor chemoselectivity in the presence of alkenes/alkynes and is highly pyrophoric, requiring stringent handling under inert atmospheres.

• Base-Metal & MOF-Derived Catalysts (Co, Fe): The frontier of green chemistry. Causality: Single-atom catalysts (SACs) and MOF-derived Co/Fe nanoparticles exhibit unique electronic structures[1]. Their lower d-band centers result in weaker binding of the aromatic ring and higher activation barriers for C-X or C=C cleavage[2]. This yields near-perfect chemoselectivity, though they often require higher operating temperatures.

Quantitative Performance Data

To objectively compare these systems, we evaluate their performance against a standard benchmark stress-test substrate: 1-Chloro-4-nitrobenzene .

Catalytic System	Temp (°C)	H₂ Pressure (bar)	Conversion (%)	Selectivity to 4-Chloroaniline (%)	Dehalogenation Impurity (%)	Primary Use Case
5% Pd/C	25	1	>99	~40	~60	Non-functionalized nitroarenes
1% Pt/C (V-doped)	40	5	>99	>98	<2	Halogenated nitroarenes
Raney Nickel	50	10	>99	~85	~15	Bulk, low-cost reductions
Co-N-C (MOF-derived)	80	20	>99	>99	<1	Highly functionalized, complex APIs

Self-Validating Experimental Protocol: Chemoselective Hydrogenation

Standard operating procedures must be designed as self-validating systems—meaning the workflow includes built-in diagnostic checks to ensure safety and efficacy before proceeding to the next phase.

Objective: High-pressure reduction of 1-Chloro-4-nitrobenzene using V-doped Pt/C or MOF-derived Co-N-C.

Step 1: Inertion and Catalyst Loading

• Action: Charge the high-pressure autoclave with the nitroarene precursor, solvent (e.g., methanol), and catalyst under a continuous Argon counter-flow.

• Causality: Dry heterogeneous catalysts can instantly ignite flammable solvent vapors upon contact with atmospheric oxygen. Argon displaces oxygen, preventing combustion.

• Validation Check: Seal the reactor and pressurize with N₂ to 5 bar. Monitor the pressure gauge for 5 minutes. A pressure drop of < 0.1 bar validates a hermetic seal, ensuring safe high-pressure operation.

Step 2: Reaction Initiation and Exotherm Control

• Action: Purge the reactor with H₂ (3 cycles) to establish the reaction atmosphere, then pressurize to the target pressure (e.g., 10 bar). Gradually heat the reactor to the target temperature.

• Causality: The reduction of the nitro group is highly exothermic (

  kJ/mol). Heating must be controlled, and H₂ uptake must be monitored via a mass flow controller to prevent thermal runaway.

• Validation Check: Continuous H₂ consumption indicates an active catalytic cycle. If the internal temperature spikes

  above the setpoint, the automated cooling jacket must engage to validate thermal control.

Step 3: Intermediate Monitoring and Safe Termination

• Action: Sample the reaction mixture once H₂ uptake ceases. Analyze the aliquot via HPLC.

• Causality: Cessation of H₂ uptake does not guarantee full conversion to aniline; the reaction may stall at the dangerous hydroxylamine intermediate.

• Validation Check: The reaction is only deemed complete—and safe for depressurization and workup—when HPLC confirms the hydroxylamine peak area is < 0.1%.

Conclusion & Strategic Recommendations

For standard, unfunctionalized nitroarenes, Pd/C remains the undisputed leader in efficiency. However, for complex API precursors containing halogens or reducible olefins, V-doped Pt/C offers the best balance of chemoselectivity and mild operating conditions. Looking forward, MOF-derived Base-Metal catalysts represent the future of sustainable pharmaceutical manufacturing, offering unparalleled chemoselectivity by fundamentally altering the electronic interaction between the catalyst surface and the substrate[1].

References

• Title: Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Source: Royal Society of Chemistry. URL:

• Title: Rational design of single-atom catalysts for efficient hydrogenation of nitro compounds. Source: OAE Publishing. URL: 1

• Title: Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Source: ACS Publications / NIH. URL: 2

• Title: Metal–organic framework (MOF)-derived catalysts for chemoselective hydrogenation of nitroarenes. Source: New Journal of Chemistry (RSC). URL:

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Benchmarking the efficiency and cost-effectiveness of different synthetic routes to (2-Chloro-4-nitrophenyl)methanamine

A Senior Application Scientist's Guide to the Synthesis of (2-Chloro-4-nitrophenyl)methanamine: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of medicinal chemistry and organic synthesis, (2-Chloro-4-nitrophenyl)methanamine serves as a pivotal structural motif and a versatile building block for a multitude of pharmaceutical agents. Its unique substitution pattern, featuring an ortho-chloro group and a para-nitro group, provides distinct electronic and steric properties that are invaluable for modulating the pharmacological activity, selectivity, and pharmacokinetic profiles of target molecules. The efficient and cost-effective production of this key intermediate is therefore a matter of significant practical importance.

This guide provides an in-depth, objective comparison of three distinct and commonly employed synthetic routes to (2-Chloro-4-nitrophenyl)methanamine. Moving beyond a mere recitation of protocols, we will delve into the causality behind experimental choices, evaluate the practical advantages and disadvantages of each approach, and provide data-driven recommendations to help you select the optimal strategy for your specific research and development needs.

Route 1: Reduction of 2-Chloro-4-nitrobenzonitrile

This pathway is arguably the most prevalent and direct approach, leveraging the readily available 2-chloro-4-nitrobenzonitrile as the immediate precursor. The synthesis of this nitrile is typically achieved via a Sandmeyer reaction, starting from 2-chloro-4-nitroaniline[1]. The core of this route lies in the high-fidelity reduction of the nitrile functional group to a primary amine. Two primary methodologies dominate this transformation: catalytic hydrogenation and chemical reduction with metal hydrides.

A. Catalytic Hydrogenation

This method is a cornerstone of industrial chemistry, prized for its efficiency, clean reaction profile, and the relative ease of product isolation and catalyst recovery[2]. The reaction involves the activation of hydrogen gas on the surface of a heterogeneous metal catalyst to reduce the nitrile.

• Reactor Setup: In a high-pressure hydrogenation vessel (e.g., a Parr apparatus), add 2-chloro-4-nitrobenzonitrile (1.0 eq).

• Solvent and Catalyst Addition: Add a suitable solvent such as ethanol or methanol (approx. 15-20 mL per gram of nitrile). Under an inert atmosphere (e.g., nitrogen or argon), carefully add a catalytic amount of 5% Palladium on Carbon (Pd/C) (typically 1-5 mol%)[3]. Rationale: Methanol and ethanol are excellent solvents for both the starting material and for dissolving hydrogen gas. Pd/C is a robust and highly efficient catalyst for nitrile reduction, though others like Platinum(IV) oxide (Adams' catalyst) can also be used[2].

• Hydrogenation: Seal the reactor and purge the system several times with nitrogen gas to remove oxygen, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen to 50-100 psi[3].

• Reaction Execution: Begin vigorous agitation and maintain the reaction at a controlled temperature (e.g., 25-50°C). Monitor the reaction by observing the uptake of hydrogen. The reaction is considered complete when hydrogen consumption ceases[3].

• Work-up and Isolation: Once complete, cool the reactor, carefully vent the excess hydrogen, and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst. The filtrate is then concentrated under reduced pressure. The resulting crude product can be purified by crystallization or chromatography to yield (2-Chloro-4-nitrophenyl)methanamine.

B. Chemical Reduction with Lithium Aluminum Hydride (LiAlH₄)

For laboratory-scale synthesis where high-pressure equipment may not be available, chemical reduction using a powerful hydride reagent like Lithium Aluminum Hydride (LiAlH₄) is a highly effective alternative[2].

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, suspend LiAlH₄ (typically 1.5-2.0 eq) in an anhydrous ether solvent such as diethyl ether or tetrahydrofuran (THF) under a nitrogen atmosphere. Cool the suspension to 0°C using an ice bath. Rationale: LiAlH₄ is a potent but highly reactive reducing agent that reacts violently with water. Anhydrous conditions are critical for safety and efficacy.

• Substrate Addition: Dissolve 2-chloro-4-nitrobenzonitrile (1.0 eq) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching and Work-up: Cool the reaction mixture back to 0°C. Carefully and sequentially quench the excess LiAlH₄ by the slow, dropwise addition of water (X mL), followed by 15% aqueous sodium hydroxide (X mL), and finally more water (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup). Causality: This specific quenching procedure is designed to precipitate the aluminum salts as a granular solid that is easily filtered, simplifying product isolation.

• Isolation: Filter the resulting slurry and wash the solid cake thoroughly with THF or ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the desired product.

Caption: Synthetic pathway via reduction of the corresponding benzonitrile.

Route 2: Reductive Amination of 2-Chloro-4-nitrobenzaldehyde

Reductive amination is a powerful and versatile C-N bond-forming reaction. This one-pot process involves the initial formation of an imine or iminium ion from an aldehyde or ketone and an amine, which is then reduced in situ to the corresponding amine[4][5]. For synthesizing a primary amine like our target, ammonia or a suitable ammonia surrogate is used.

• Reaction Setup: To a solution of 2-chloro-4-nitrobenzaldehyde (1.0 eq) in a suitable solvent like methanol, add a source of ammonia, such as ammonium acetate or a solution of ammonia in methanol (excess). Rationale: The aldehyde reacts with ammonia to form an intermediate imine. Using an ammonium salt can also help catalyze imine formation.

• Reducing Agent Addition: To this mixture, add a reducing agent. Sodium borohydride (NaBH₄) is a common choice for its moderate reactivity and ease of handling[6]. It should be added portion-wise at a controlled temperature (e.g., 0°C to room temperature). Causality: NaBH₄ is selective enough to reduce the imine intermediate without significantly reducing the starting aldehyde, although some alcohol byproduct formation is possible.

• Reaction Execution: Stir the reaction mixture at room temperature for several hours until the starting aldehyde is consumed, as monitored by TLC.

• Work-up and Isolation: Carefully quench the reaction with water. Adjust the pH to be basic with an aqueous solution of sodium hydroxide to ensure the product is in its free base form. Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Caption: Synthetic pathway via reductive amination of the aldehyde.

Route 3: Gabriel Synthesis from 2-Chloro-4-nitrobenzyl Halide

The Gabriel synthesis is a classic and highly reliable method for preparing primary amines from primary alkyl halides, effectively avoiding the polyalkylation issues that plague direct alkylation of ammonia[7][8]. The method uses the phthalimide anion as a protected form of ammonia. This is a two-step process involving N-alkylation followed by deprotection.

Step 1: N-Alkylation

• Reagent Setup: In a flask, dissolve potassium phthalimide (1.05 eq) in an anhydrous polar aprotic solvent like dimethylformamide (DMF)[9].

• Alkylation: Add 2-chloro-4-nitrobenzyl chloride (or bromide) (1.0 eq) to the solution. Heat the reaction mixture (e.g., to 80-100°C) and stir for several hours. Rationale: DMF is an excellent solvent for this SN2 reaction, effectively solvating the potassium cation and promoting the nucleophilicity of the phthalimide anion[9].

• Isolation of Intermediate: Monitor the reaction by TLC. Once complete, cool the mixture and pour it into ice water to precipitate the N-(2-chloro-4-nitrobenzyl)phthalimide. Filter the solid, wash with water, and dry.

Step 2: Deprotection (Ing-Manske Procedure)

• Cleavage Reaction: Suspend the N-alkylated phthalimide intermediate from Step 1 in ethanol or methanol. Add hydrazine hydrate (1.5-2.0 eq) to the suspension[10].

• Reflux: Heat the mixture to reflux. A thick precipitate of phthalhydrazide will form as the reaction proceeds[7].

• Isolation: After cooling, the phthalhydrazide precipitate can be removed by filtration. Some protocols suggest acidifying the filtrate with HCl to precipitate any remaining phthalhydrazide and to convert the product amine into its hydrochloride salt, which can aid in isolation.

• Purification: After removing the phthalhydrazide, the filtrate is concentrated. If the hydrochloride salt was formed, the free amine can be liberated by basification followed by extraction with an organic solvent. The final product is then purified.

Caption: Synthetic pathway via the Gabriel synthesis.

Comparative Analysis & Performance Benchmarking

Metric	Route 1: Nitrile Reduction	Route 2: Reductive Amination	Route 3: Gabriel Synthesis
Overall Yield	Generally High (75-95%)	Moderate to High (60-85%)	Moderate to High (65-90% over 2 steps)
Purity Profile	High, especially with catalytic hydrogenation. Byproducts are minimal.	Can be lower due to potential for alcohol byproduct formation or secondary amine formation.	Generally very high; specifically produces the primary amine without over-alkylation byproducts[7][9].
Reaction Time	Hydrogenation: 4-12 hrs. LiAlH₄: 4-8 hrs.	6-24 hrs.	Alkylation: 4-8 hrs. Deprotection: 2-6 hrs.
Cost-Effectiveness	Catalytic: High initial catalyst cost but recyclable. LiAlH₄: Moderate reagent cost. Precursor nitrile can be costly.	Aldehyde precursor is generally available. Reagents like NaBH₄ are inexpensive.	Phthalimide and hydrazine are inexpensive, but requires a halogenated precursor which adds cost and a synthetic step.
Safety & Handling	Catalytic: Requires high-pressure equipment and handling of flammable H₂ and pyrophoric catalysts[3]. LiAlH₄: Extremely water-sensitive and pyrophoric; requires stringent anhydrous technique.	NaBH₄ is a relatively safe reducing agent. Ammonia has high volatility and is corrosive.	Hydrazine is toxic and a suspected carcinogen. Benzyl halides can be lachrymatory.
Scalability	Catalytic: Excellent; this is a preferred industrial method[2]. LiAlH₄: Poor; difficult and hazardous to scale up.	Good; one-pot procedures are generally favorable for scaling.	Moderate; multi-step nature and solid-handling can be cumbersome on a large scale.

Discussion and Recommendations

The optimal synthetic route to (2-Chloro-4-nitrophenyl)methanamine is not a one-size-fits-all answer but rather depends on the specific constraints and objectives of the synthesis.

• For Large-Scale and Industrial Production: Route 1 via Catalytic Hydrogenation is unequivocally the superior choice. Its high yield, excellent purity profile, and proven scalability make it the most economically viable and efficient method for producing large quantities of the target compound[2]. The primary considerations are the capital investment in high-pressure reactors and robust safety protocols for handling hydrogen and catalysts.

• For Laboratory and Discovery Chemistry: The choice is more nuanced.

  • Route 1 via LiAlH₄ Reduction offers a rapid and high-yielding path if high-pressure equipment is unavailable. However, it demands a high level of technical skill to handle the hazardous reagent safely.

  • Route 2 (Reductive Amination) represents a highly practical and cost-effective option for lab-scale synthesis. The reagents are relatively inexpensive and safer to handle than LiAlH₄. While yields may be slightly lower and purification more demanding due to byproducts, its operational simplicity is a significant advantage.

  • Route 3 (Gabriel Synthesis) is the method of choice when the absolute exclusion of secondary or tertiary amine impurities is paramount[9][11]. It is a robust and reliable sequence that delivers a clean product. This makes it ideal for synthesizing reference standards or when downstream steps are sensitive to over-alkylation byproducts. Its multi-step nature, however, makes it more labor-intensive than the one-pot reductive amination.

Ultimately, the decision rests on a careful evaluation of available equipment, safety infrastructure, budget, and the required purity and scale of the final product.

References

• Gabriel Synthesis. Gabriel Synthesis. [Link]

• Wikipedia. Gabriel synthesis. [Link]

• ResearchGate. Exploring the Chemistry, Reactions, Applications, and Biomedical Potentials of 2-Nitrobenzaldehyde and 2-Chlorobenzaldehyde. [Link]

• Chemistry Steps. The Gabriel Synthesis. [Link]

• Chemistry LibreTexts. Gabriel Synthesis. [Link]

• Redalyc. Convenient Reductive Amination of Aldehydes by NaBH4/Cation Exchange Resin. [Link]

• Frontiers. Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds. [Link]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of (2-Chloro-4-nitrophenyl)methanamine: A Guide for Laboratory Professionals

In the fast-paced environment of research and drug development, the safe management and disposal of chemical reagents are paramount. This guide provides a detailed protocol for the proper disposal of (2-Chloro-4-nitrophenyl)methanamine, a halogenated nitroaromatic compound. Adherence to these procedures is critical for ensuring personnel safety, protecting the environment, and maintaining regulatory compliance.

Understanding the Hazard Profile: Inferences from Analogous Compounds

(2-Chloro-4-nitrophenyl)methanamine belongs to a class of compounds, chlorinated nitroaromatics, that are generally recognized for their potential toxicity and environmental hazards.[1][2][3] The presence of both a chloro and a nitro group on the benzene ring suggests that this compound should be handled with caution. The GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications for related compounds underscore the need for meticulous handling and disposal.[1]

Compound	CAS Number	GHS Hazard Statements
1-Chloro-4-nitrobenzene	100-00-5	Toxic if swallowed, in contact with skin or if inhaled (H301 + H311 + H331); Suspected of causing genetic defects (H341); Suspected of causing cancer (H351); May cause damage to organs through prolonged or repeated exposure (H373); Toxic to aquatic life with long lasting effects (H411).[1]
4-Chloro-2-nitrophenol	89-64-5	Harmful if swallowed, in contact with skin or if inhaled (H302 + H312 + H332); Causes skin irritation (H315); Causes serious eye irritation (H319); May cause respiratory irritation (H335).[4]
2-Chloro-4-nitrophenol	619-08-9	Harmful if swallowed (H302); Causes skin irritation (H315); Causes serious eye irritation (H319); May cause respiratory irritation (H335).[5]

Given these profiles, it is prudent to assume that (2-Chloro-4-nitrophenyl)methanamine may be harmful if swallowed, inhaled, or comes into contact with skin, and could cause irritation to the skin, eyes, and respiratory system.[4][5][6] It is also likely to be toxic to aquatic life.[6][7]

Immediate Safety and Handling Protocols

Before beginning any work with (2-Chloro-4-nitrophenyl)methanamine, ensure that all necessary safety measures are in place.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure.

• Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always inspect gloves for integrity before use and use proper removal techniques to avoid skin contact.[8]

• Eye Protection: Safety glasses with side shields or goggles are mandatory.[4][9]

• Skin and Body Protection: A lab coat is required. For tasks with a higher risk of spillage, consider additional protective clothing.

• Respiratory Protection: All handling of this compound should occur within a certified chemical fume hood to minimize inhalation exposure.[4][10] If a fume hood is not available or if dusts are generated, a NIOSH/MSHA approved respirator may be necessary.[4]

Engineering Controls

• Ventilation: Always handle (2-Chloro-4-nitrophenyl)methanamine in a well-ventilated area, preferably a chemical fume hood, to keep airborne concentrations to a minimum.[5][8]

• Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[4][5]

Step-by-Step Disposal Procedure

The proper disposal of (2-Chloro-4-nitrophenyl)methanamine is a multi-step process that requires careful attention to segregation, labeling, and coordination with your institution's EHS department.

Waste Segregation: The Cornerstone of Safe Disposal

The primary principle of chemical waste management is segregation. As a halogenated organic compound, (2-Chloro-4-nitrophenyl)methanamine must not be mixed with other waste streams.

• Isolate Halogenated Waste: Collect all waste containing (2-Chloro-4-nitrophenyl)methanamine in a dedicated container labeled "Halogenated Organic Waste."[1][11]

• Avoid Mixing: Do not mix this waste with non-halogenated organic solvents, aqueous waste, or other incompatible chemicals.[1][12] Mixing can create hazardous reactions and complicate the disposal process.[1]

Waste Container Selection and Labeling

• Container Type: Use a chemically compatible container with a secure, tight-fitting lid.

• Labeling: The waste container must be clearly labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "(2-Chloro-4-nitrophenyl)methanamine"

  • The associated hazards (e.g., "Toxic," "Irritant")[11]

On-site Storage

• Location: Store the waste container in a well-ventilated area, such as a designated satellite accumulation area within the laboratory or a chemical fume hood.[1]

• Closure: Keep the container securely closed at all times, except when adding waste.[1][11]

Arranging for Disposal

• Contact EHS: Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department.[1]

• Professional Disposal: The EHS department will coordinate the pickup of the hazardous waste by a licensed and approved waste disposal contractor.[1][8]

Recommended Disposal Methodology: High-Temperature Incineration

For halogenated nitroaromatic compounds, the most effective and environmentally sound disposal method is high-temperature incineration in a specialized hazardous waste facility.[1]

• Process: The waste is combusted at extremely high temperatures (typically above 1,800°F), which breaks down the toxic organic molecules into less harmful substances like carbon dioxide, water, and inorganic acids.[1]

• Emission Control: These incinerators are equipped with sophisticated air pollution control systems that neutralize the acidic gases and capture any particulate matter, preventing their release into the atmosphere.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

• Spill Cleanup:

  • Evacuate the immediate area and ensure adequate ventilation.[8]

  • Wearing appropriate PPE, contain the spill.

  • For solid spills, carefully sweep up the material and place it in a suitable, labeled container for disposal. Avoid creating dust.[5][8]

  • Clean the spill area thoroughly.

  • All materials used for cleanup should be disposed of as hazardous waste.

• First Aid Measures:

  • Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial respiration. Seek immediate medical attention.[4]

  • Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[5][6] Seek medical attention if irritation persists.[4]

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4][5]

  • Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[5][6]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper disposal of (2-Chloro-4-nitrophenyl)methanamine.

Caption: Disposal workflow for (2-Chloro-4-nitrophenyl)methanamine.

References

• Benchchem. (n.d.). Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals.
• Thermo Fisher Scientific. (2025, December 18). Safety Data Sheet for 2-Chloro-4-nitrophenol.
• Thermo Fisher Scientific. (n.d.). Safety Data Sheet for 4-Chloro-2-nitrophenol.
• Angene Chemical. (2025, October 19). Safety Data Sheet for 2-Chloro-N-(2-hydroxy-5-nitrophenyl)acetamide.
• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes.
• eCFR. (2000, December 26). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Conservation & Art Materials Encyclopedia Online. (n.d.). Hazardous Waste Disposal.
• Thermo Fisher Scientific. (2015, February 6). Safety Data Sheet for p-Nitrophenol.
• MilliporeSigma. (2025, November 6). Safety Data Sheet.
• Fisher Scientific. (2025, May 1). Safety Data Sheet for Phenol, 2-amino-6-chloro-4-nitro-.
• ResearchGate. (2025, August 10). Degradation of chlorinated nitroaromatic compounds.
• PubMed. (2012, March 15). Degradation of chlorinated nitroaromatic compounds.
• CDH Fine Chemical. (n.d.). 2-Chloro-4-Nitroaniline CAS No 121-87-9 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• University of Louisville. (2025, August 22). Chemical Waste Management: Combining Compatible Used Organic Solvents.
• University of Waterloo. (n.d.). Waste Disposal Guidelines.

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Personal protective equipment for handling (2-Chloro-4-nitrophenyl)methanamine

As a Senior Application Scientist, I approach laboratory safety not as a static checklist, but as a dynamic system of chemical causality. When handling (2-Chloro-4-nitrophenyl)methanamine (CAS 500564-08-9) [2], we are dealing with a highly reactive bifunctional molecule. It combines a reactive primary amine with a highly electrophilic, halogenated nitroaromatic ring.

This guide provides the definitive operational, safety, and disposal plan for this compound. By understanding the mechanistic reasons behind these protocols, your team can ensure absolute safety and maintain the integrity of your drug development workflows.

Chemical Profile & Hazard Causality

To design an effective Personal Protective Equipment (PPE) matrix, we must first deconstruct the molecular behavior of (2-Chloro-4-nitrophenyl)methanamine (Molecular Weight: 186.6 g/mol ) [1].

• The Amine Moiety: Confers basicity and acts as a direct skin, eye, and mucous membrane irritant.

• The Nitroaromatic Core: Nitroarenes are notorious for their ability to bypass dermal barriers due to their high lipophilicity. Once absorbed, they undergo hepatic reduction to N-hydroxyarylamines. These metabolites oxidize the Fe²⁺ in hemoglobin to Fe³⁺, severely impairing oxygen transport—a potentially fatal condition known as Methemoglobinemia .

• The Chloro Substituent: The addition of a halogen enhances the overall lipophilicity of the molecule, further accelerating transdermal absorption compared to non-halogenated analogs.

Table 1: Quantitative & Qualitative Hazard Summary

Property / Hazard	Specification / Causality
CAS Number	500564-08-9 [2]
Chemical Formula	C₇H₇ClN₂O₂[2]
Primary Hazards	Acute Toxicity (Oral/Dermal/Inhalation), Skin/Eye Irritation.
Systemic Risk	Methemoglobinemia (Cyanosis, Hypoxia).
Reactivity	Incompatible with strong oxidizers and strong acids.

The Causality-Driven PPE Matrix

Do not rely on standard latex or thin nitrile examination gloves for halogenated nitroaromatics. The PPE must act as an impermeable barrier to both the solid crystalline powder and any solvent vehicles (e.g., DMSO, Methanol) used during synthesis, which can act as transdermal carriers.

Table 2: Required PPE and Mechanistic Justification

PPE Category	Specification	Mechanistic Justification
Dermal (Gloves)	Butyl rubber or heavy-duty Nitrile (≥ 0.4 mm thickness). Double-gloving required.	Prevents rapid permeation of lipophilic nitroaromatics. Outer glove protects against solvent carriers; inner glove provides a secondary barrier.
Ocular	Chemical splash goggles (ANSI Z87.1+) and full face shield.	The primary amine group causes severe ocular irritation and potential corneal damage upon contact with moisture in the eyes.
Respiratory	NIOSH-approved N95/P100 particulate respirator (if weighing outside a ventilated enclosure).	Prevents inhalation of fine crystalline dust, which provides a direct route to the bloodstream via alveolar capillaries.
Body	Flame-resistant (FR) lab coat and chemical-resistant apron.	Protects against highly exothermic runaway reactions common in nitro-reduction workflows [4].

Operational Plan: Step-by-Step Handling & Reaction Setup

(2-Chloro-4-nitrophenyl)methanamine is frequently utilized as a building block in heterocyclic chemistry. A common workflow involves its catalytic hydrogenation to yield 4-(aminomethyl)-2-chloroaniline [3]. The following protocol outlines the safe handling and setup for this specific transformation.

Operational workflow for handling (2-Chloro-4-nitrophenyl)methanamine.

Protocol: Safe Weighing and Catalytic Hydrogenation Setup

• Environmental Preparation: Verify that the primary engineering control (fume hood) has a face velocity of at least 80–100 fpm. Don all PPE specified in Table 2.

• Enclosed Weighing: Weigh the (2-Chloro-4-nitrophenyl)methanamine inside a ventilated balance enclosure to prevent the aerosolization of fine dust. If a ventilated enclosure is unavailable, use a static-free weighing boat, cover it immediately, and wear a P100 respirator.

• Solvent Dissolution: Transfer the sealed vessel to the fume hood. Dissolve the compound in the chosen solvent (e.g., methanol) before introducing any heterogeneous catalysts (like Palladium on carbon, Pd/C). Introducing dry catalyst to solvent vapors in the presence of oxygen can cause ignition [3].

• Inerting & Temperature Control: Purge the reaction vessel with Argon or Nitrogen for 15 minutes before introducing Hydrogen gas. Nitro reduction is highly exothermic; strict temperature control using an ice-water bath is essential to prevent runaway reactions [4].

• Execution & Monitoring: Monitor the reaction via Thin Layer Chromatography (TLC). Ensure the hood sash is pulled down to the lowest operational level to act as a physical blast shield during the reaction phase.

Emergency Response & Methemoglobinemia Protocol

Standard laboratory first aid is insufficient for nitroaromatic exposure. Your team must be trained to recognize the systemic signs of toxicity.

Pathophysiology of nitroaromatic exposure and required medical intervention.

• Spill Protocol: Never sweep dry powder. Cover the spill with a damp, inert absorbent material (e.g., sand or vermiculite) to prevent dust generation. Scoop into a compatible, sealable waste container. Wash the area with a 5% acetic acid solution (to neutralize the amine), followed by copious amounts of water.

• Dermal Exposure: Remove contaminated clothing immediately. Wash the affected area with Polyethylene Glycol (PEG 400) if available, followed by soap and water. Because nitroaromatics are poorly water-soluble, PEG acts as a highly effective solubilizing wash.

• Systemic Exposure (Critical): Monitor the exposed individual for cyanosis (bluish discoloration of lips, nail beds, and mucous membranes), headache, and dizziness. If methemoglobinemia is suspected, immediate transport to an emergency room is required for the intravenous administration of Methylene Blue, which reduces Fe³⁺ back to Fe²⁺.

Disposal Plan

Improper disposal of halogenated nitroaromatics poses severe environmental and facility risks.

• Segregation: Never mix nitroaromatic waste with strong oxidizing agents, concentrated bases, or heavy metal waste streams.

• Labeling: Label waste containers explicitly as "Toxic: Halogenated Nitroaromatic Amine Waste."

• Destruction: Do not pour solutions down the drain. The compound must be disposed of via high-temperature professional incineration. The incinerator must be equipped with an afterburner and an alkaline scrubber to capture and neutralize the toxic nitrogen oxides (NOx) and hydrogen chloride (HCl) gases generated during combustion.

References

• Sigma-Aldrich. "(4-chloro-2-nitrophenyl)methanol | Sigma-Aldrich" (Mentions CAS 500564-08-9 specifications).
• Howei Pharm. "CAS 500564-08-9 | (2-Chloro-4-nitrophenyl)methanamine,≥95%".
• Benchchem. "4-(Aminomethyl)-2-chloroaniline | 263713-33-3".
• Benchchem. "4-Amino-3,5-dinitropyridine | 31793-29-0" (Safety parameters for nitroaromatic reactions).